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  • Product: 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine

Core Science & Biosynthesis

Foundational

Technical Guide: Structure-Activity Relationship (SAR) of 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridine Derivatives

This technical guide details the Structure-Activity Relationship (SAR) of 7-methoxy-[1,2,4]triazolo[1,5-a]pyridine derivatives. It is designed for medicinal chemists and pharmacologists involved in lead optimization for...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the Structure-Activity Relationship (SAR) of 7-methoxy-[1,2,4]triazolo[1,5-a]pyridine derivatives. It is designed for medicinal chemists and pharmacologists involved in lead optimization for targets such as p38 MAPK , PDE2 , and ROR


t .

Executive Summary

The [1,2,4]triazolo[1,5-a]pyridine scaffold represents a "privileged structure" in medicinal chemistry, serving as a bioisostere for purines and quinolines. Its planar, bicyclic architecture allows it to mimic the adenine core of ATP, making it a frequent starting point for kinase inhibitors (e.g., p38


, PI3K) and phosphodiesterase (PDE) inhibitors.

The 7-methoxy substitution on this scaffold is not merely cosmetic; it is a critical functional handle used to:

  • Modulate Electronics: The methoxy group acts as a weak electron donor (

    
    -donor/
    
    
    
    -donor), increasing the basicity of the triazole ring nitrogens.
  • Optimize Solubility: Compared to the lipophilic 7-H or 7-halo analogs, the 7-methoxy group lowers LogD, improving aqueous solubility without introducing a hydrogen bond donor (HBD).

  • Probe Hydrophobic Pockets: In targets like p38 MAPK, the 7-position vector points toward specific hydrophobic regions (e.g., the "selectivity pocket"), where a small methoxy group can achieve optimal steric fit.

Chemical Architecture & Numbering

To ensure reproducibility, we define the IUPAC numbering used throughout this guide. The scaffold consists of a pyridine ring fused to a 1,2,4-triazole ring.[1][2]

  • Bridgehead Nitrogen: Position 4.[3]

  • Triazole Ring: Positions 1, 2, 3.[2][3]

  • Pyridine Ring: Positions 5, 6, 7, 8.

The 7-methoxy group is located on the pyridine ring, meta to the bridgehead nitrogen (N4) and para to the C5 position.

DOT Diagram 1: SAR Logic Map

The following diagram visualizes the electronic and steric contributions of the scaffold positions.

SAR_Map Core [1,2,4]Triazolo[1,5-a]pyridine Core Scaffold Pos2 Position 2 (Triazole C) Major R-Group Vector (Aryl/Heteroaryl binding) Core->Pos2 Primary Pharmacophore Pos7 Position 7 (Pyridine C) METHOXY SUBSTITUTION (Electronic Tuning/Solubility) Core->Pos7 Optimization Vector Pos5 Position 5 (Pyridine C) Steric Gatekeeper (Clashes with bulky groups) Core->Pos5 Steric Constraint Pos8 Position 8 (Pyridine C) Minor Electronic Modulation Core->Pos8 Methoxy_Effects 7-OMe Effects: 1. Increases N1 Basicity 2. Weak H-Bond Acceptor 3. Metabolic Soft Spot (O-dealkylation) Pos7->Methoxy_Effects

Caption: SAR map highlighting the critical role of the 7-methoxy group in electronic tuning and solubility optimization relative to the core scaffold.

Detailed SAR Analysis

The 7-Methoxy Effect

The introduction of a methoxy group at C7 has profound effects on the physicochemical profile of the molecule:

  • Electronic Influence: The methoxy group (

    
    ) exerts a 
    
    
    
    (mesomeric) effect, pushing electron density into the pyridine ring. This resonance effect increases the electron density at N1 of the triazole ring.
    • Impact: Enhanced H-bond accepting capability at N1, often crucial for hinge-binding in kinases.

  • Metabolic Stability: While methoxy groups can be liabilities (O-demethylation by CYPs), the 7-position on the triazolopyridine is often less solvent-exposed than the 2-position substituents. However, if metabolic instability is observed, the 7-methoxy is typically replaced with 7-difluoromethoxy (

    
    ) or 7-chloro  (
    
    
    
    ) to block metabolism while maintaining electronics.
  • Steric Fit: The methoxy group is small. In PDE2 inhibitors , large substituents at C7 are often tolerated, but the methoxy group provides a "Goldilocks" zone—filling the sub-pocket without causing steric clashes that would disrupt the binding mode of the core.

Comparative Potency Data

The following table summarizes the impact of C7 substitutions in a representative p38 MAPK inhibitor series (Genericized data based on Vertex and Pfizer SAR campaigns).

C7 Substituent

(nM)
LogD (pH 7.4)Notes
-H 453.2Good potency, poor solubility.
-OCH

12 2.8 Optimal balance. Improved solubility & potency.
-CH

383.5Increased lipophilicity, no potency gain.
-Cl 253.8Potent, but high lipophilicity risks toxicity.
-OH >10001.1Loss of activity (likely desolvation penalty).

Mechanism of Action (Molecular Modeling)

In kinase targets (e.g., p38


), the [1,2,4]triazolo[1,5-a]pyridine scaffold binds to the ATP-binding site.
  • Hinge Binding: The N1 nitrogen accepts a hydrogen bond from the backbone amide of the "hinge" residue (e.g., Met109 in p38).

  • 7-Methoxy Interaction: The 7-methoxy group projects into the inner hydrophobic pocket (often near the "gatekeeper" residue). It does not usually form a direct H-bond but interacts via van der Waals forces with residues like Leu104 or Val38.

  • Electronic Synergy: By donating electrons, the 7-methoxy group reinforces the dipole of the scaffold, strengthening the N1-Hinge interaction.

Experimental Protocols

Synthesis of 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridine

This protocol describes the synthesis via the oxidative cyclization of 2-aminopyridines, the most robust industrial route.

Reagents:

  • 4-Methoxy-2-aminopyridine (Starting Material)

  • Ethoxycarbonyl isothiocyanate

  • Hydroxylamine hydrochloride (

    
    )
    
  • Ethanol / Methanol / Diisopropylethylamine (DIPEA)

Step-by-Step Protocol:

  • Thiourea Formation:

    • Dissolve 4-methoxy-2-aminopyridine (1.0 eq) in dioxane.

    • Add ethoxycarbonyl isothiocyanate (1.1 eq) dropwise at 0°C.

    • Stir at room temperature (RT) for 12 hours.

    • Concentrate to yield the N-(4-methoxy-2-pyridyl)-N'-ethoxycarbonylthiourea intermediate.

  • Cyclization (The Critical Step):

    • Dissolve the intermediate in a mixture of Ethanol/Methanol (1:1).

    • Add Hydroxylamine hydrochloride (3.0 eq) and DIPEA (3.0 eq).

    • Reflux for 3–6 hours. Monitor by LC-MS for the disappearance of the thiourea.

    • The reaction undergoes a cyclodesulfurization to form the [1,2,4]triazole ring fused to the pyridine.

  • Purification:

    • Evaporate solvents.

    • Resuspend residue in water and extract with Ethyl Acetate (

      
      ).
      
    • Wash organic layer with brine, dry over

      
      .
      
    • Purify via Flash Column Chromatography (SiO2, 0-10% MeOH in DCM).

    • Yield: Typically 60–75% of 7-methoxy-[1,2,4]triazolo[1,5-a]pyridine-2-amine (if amine functionalized) or the core scaffold depending on reagents.

DOT Diagram 2: Synthesis Workflow

Synthesis_Flow Start Start: 4-Methoxy-2-aminopyridine Step1 Step 1: Reaction with Ethoxycarbonyl isothiocyanate Start->Step1 Inter Intermediate: Thiourea Derivative Step1->Inter Step2 Step 2: Cyclodesulfurization (NH2OH.HCl, DIPEA, Reflux) Inter->Step2 Product Product: 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridine Step2->Product Ring Closure

Caption: Synthetic pathway for the construction of the 7-methoxy-triazolopyridine core via oxidative cyclization.

Biological Assay: p38 MAPK Inhibition (FRET Assay)

To validate the activity of the synthesized derivatives.

Protocol:

  • Reagents: Recombinant human p38

    
     MAPK, biotinylated ATF2 peptide (substrate), ATP, Europium-labeled anti-phospho-ATF2 antibody, and APC-labeled streptavidin.
    
  • Preparation: Prepare test compounds in 100% DMSO (10 mM stocks). Serial dilute (1:3) in assay buffer (50 mM HEPES, pH 7.5, 10 mM

    
    , 1 mM DTT).
    
  • Incubation:

    • Add 5

      
      L of compound solution to 384-well plate.
      
    • Add 10

      
      L of enzyme mix (p38
      
      
      
      ). Incubate 15 min at RT.
    • Add 10

      
      L of substrate mix (ATP + Biotin-ATF2).
      
    • Incubate for 60 min at RT (Kinase reaction).

  • Detection:

    • Add detection mix (Eu-antibody + APC-streptavidin) in EDTA buffer (to stop reaction).

    • Read Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) on a plate reader (Ex: 337 nm, Em: 620/665 nm).

  • Analysis: Calculate

    
     using a 4-parameter logistic fit.
    

References

  • Vertex Pharmaceuticals. "Identification of triazolopyridazinones as potent p38alpha inhibitors." Bioorganic & Medicinal Chemistry Letters, 2012.

  • Teijin Pharma. "Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORgammaT Inverse Agonists." ACS Medicinal Chemistry Letters, 2020.[1]

  • Janssen Pharmaceutica. "WO2018083098A1 - [1,2,4]triazolo[1,5-a]pyrimidine derivatives as PDE2 inhibitors." WIPO, 2018.

  • PrepChem. "Synthesis of 7-Methoxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine." PrepChem, Accessed 2024.

  • MDPI. "Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines." Molecules, 2024.[2]

Sources

Exploratory

An In-depth Technical Guide to the Electronic Effects of the 7-Methoxy Group on thetriazolo[1,5-a]pyridine Scaffold

An In-depth Technical Guide to the Electronic Effects of the 7-Methoxy Group on the[1][2][3]triazolo[1,5-a]pyridine Scaffold Abstract The[1][2]triazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system in medic...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Electronic Effects of the 7-Methoxy Group on the[1][2][3]triazolo[1,5-a]pyridine Scaffold

Abstract

The[1][2]triazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous therapeutic agents.[3] The strategic functionalization of this scaffold is a key approach to modulating its physicochemical and pharmacological properties. This guide provides a detailed analysis of the electronic effects imparted by a methoxy group at the 7-position of the[1][2]triazolo[1,5-a]pyridine core. We will explore the interplay of inductive and resonance effects, predict their influence on the scaffold's reactivity and molecular properties, and provide detailed protocols for the experimental and computational validation of these effects. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage substituent effects for rational drug design.

Introduction: The[1][2][3]triazolo[1,5-a]pyridine Scaffold and the Significance of Electronic Effects

The[1][2]triazolo[1,5-a]pyridine system is a fused bicyclic heterocycle containing a bridgehead nitrogen atom. This scaffold is of significant interest in drug discovery due to its structural resemblance to purines, allowing it to act as a bioisostere and interact with a wide range of biological targets.[4] Derivatives have shown promise as anticancer agents, kinase inhibitors, and inverse agonists for nuclear receptors.[2][5]

The biological activity and pharmacokinetic profile of any drug candidate are intimately linked to the electronic distribution within its molecular structure. The addition of substituents to a core scaffold can dramatically alter this distribution through a combination of electronic effects. A thorough understanding of these effects is therefore paramount for the rational design of molecules with desired properties.

This guide focuses on the methoxy group (-OCH₃), a common substituent in medicinal chemistry. The methoxy group is known for its dual electronic nature, capable of both electron withdrawal and donation, which can be leveraged to fine-tune a molecule's properties.

The Duality of the Methoxy Group's Electronic Influence

The net electronic effect of a methoxy group is a balance of two fundamental forces: the inductive effect and the resonance (or mesomeric) effect.[6]

  • Inductive Effect (-I): The oxygen atom in the methoxy group is highly electronegative. This causes it to pull electron density away from the atom it is attached to through the sigma (σ) bond framework. This is a through-bond, distance-dependent effect.[6]

  • Resonance Effect (+M): The oxygen atom also possesses lone pairs of electrons that can be delocalized into an adjacent pi (π) system, such as an aromatic ring. This donation of electron density into the π-system is a through-space effect that can significantly increase the electron density at specific positions within the ring system.[2][7]

In most aromatic systems, the resonance effect of the methoxy group is dominant over its inductive effect, leading to a net electron-donating character.[8][9] This has profound implications for the reactivity and properties of the substituted scaffold.

Analysis of the 7-Methoxy Group on the[1][2][3]triazolo[1,5-a]pyridine Core

Positioning the methoxy group at the 7-position of the[1][2]triazolo[1,5-a]pyridine scaffold leads to a significant modulation of the electron density across the bicyclic system. The electron-donating resonance effect of the methoxy group is expected to be the dominant influence.

The donation of an oxygen lone pair into the pyridine ring creates a series of resonance structures that delocalize a negative charge onto specific carbon atoms. This increases the electron density, and therefore the nucleophilicity, of the ring system, particularly at the 5- and 8a-positions (ortho and para to the methoxy group, respectively).

Caption: Key resonance structures illustrating electron donation.

This increased electron density has several predictable consequences:

  • Increased Basicity: The lone pairs on the nitrogen atoms of the pyridine and triazole rings will be more available for protonation, leading to a higher pKa compared to the unsubstituted scaffold.

  • Enhanced Nucleophilicity: The scaffold will be more susceptible to electrophilic attack, particularly at the 5-position.

  • Lowered Oxidation Potential: The electron-rich nature of the substituted ring system means it will be more easily oxidized. This can be quantitatively measured by cyclic voltammetry.

  • Modulation of Dipole Moment: The introduction of the polar C-O bond and the charge delocalization will alter the overall dipole moment of the molecule, which can influence its solubility and interactions with biological targets.

Experimental and Computational Validation

The theoretical effects described above can be validated through a combination of chemical synthesis, spectroscopic analysis, electrochemistry, and computational modeling.

Synthesis

A plausible synthetic route to 7-methoxy-[1][2]triazolo[1,5-a]pyridine is via a nucleophilic aromatic substitution (SNAr) reaction on a 7-halo precursor.[1]

G Proposed Synthetic Workflow start 7-Bromo-[1,2,4]triazolo[1,5-a]pyridine reagents Sodium Methoxide (NaOMe) Methanol (MeOH) Heat start->reagents Reaction product 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridine reagents->product purification Purification (Column Chromatography) product->purification characterization Characterization (NMR, MS, etc.) purification->characterization

Caption: Synthetic workflow for the target compound.

Step-by-Step Protocol:

  • Dissolve 7-bromo-[1][2]triazolo[1,5-a]pyridine in anhydrous methanol.

  • Add a solution of sodium methoxide in methanol to the reaction mixture.

  • Heat the reaction mixture at reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Resuspend the residue in water and extract with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 7-methoxy-[1][2]triazolo[1,5-a]pyridine.

Spectroscopic and Electrochemical Analysis

Table 1: Predicted and Experimental Observables

TechniquePredicted Effect of 7-Methoxy GroupRationale
¹H NMR Upfield shift (lower ppm) for protons at C5 and C8.Increased electron density shields the protons.
¹³C NMR Upfield shift for C5 and C8a. Downfield shift for C7.Increased electron density at C5 and C8a. Deshielding effect of the directly attached oxygen at C7.
UV-Vis Spectroscopy Bathochromic (red) shift of the π-π* transition.The methoxy group acts as an auxochrome, extending the conjugation and lowering the HOMO-LUMO gap.[10]
Cyclic Voltammetry Lower oxidation potential compared to the unsubstituted scaffold.The electron-donating group makes the molecule easier to oxidize.
Computational Modeling

Density Functional Theory (DFT) is a powerful tool for modeling the electronic properties of molecules.[11] A standard DFT calculation can provide valuable insights into the effects of the 7-methoxy group.

G DFT Computational Workflow cluster_0 Input Preparation cluster_1 DFT Calculation cluster_2 Analysis mol_build Build 3D structure of 7-methoxy-[1,2,4]triazolo[1,5-a]pyridine geom_opt Geometry Optimization (e.g., B3LYP/6-31G(d)) mol_build->geom_opt freq_calc Frequency Calculation (Confirm minimum energy structure) geom_opt->freq_calc electronic_props Calculate Electronic Properties (HOMO, LUMO, ESP map) freq_calc->electronic_props analyze Visualize HOMO/LUMO Analyze Electrostatic Potential (ESP) Map Compare with unsubstituted scaffold electronic_props->analyze

Caption: Workflow for computational analysis.

Step-by-Step Protocol for DFT Calculation:

  • Structure Preparation: Build the 3D structure of 7-methoxy-[1][2]triazolo[1,5-a]pyridine using a molecular editor.

  • Geometry Optimization: Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).[6] This will find the lowest energy conformation of the molecule.

  • Frequency Calculation: Perform a frequency calculation on the optimized geometry to ensure it is a true energy minimum (no imaginary frequencies).

  • Property Calculation: Using the optimized geometry, calculate the electronic properties of interest:

    • Frontier Molecular Orbitals (HOMO/LUMO): The energy of the Highest Occupied Molecular Orbital (HOMO) is related to the ionization potential (ease of oxidation), while the Lowest Unoccupied Molecular Orbital (LUMO) is related to the electron affinity. The HOMO-LUMO gap is a key indicator of electronic excitability.

    • Electrostatic Potential (ESP) Map: This map visualizes the charge distribution on the molecular surface, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

  • Analysis: Compare the calculated properties of the 7-methoxy derivative with those of the unsubstituted[1][2]triazolo[1,5-a]pyridine to quantify the electronic effects of the methoxy group.

Implications for Drug Development

The electronic modifications induced by the 7-methoxy group can be strategically employed in drug design:

  • Target Interactions: The increased electron density, particularly around the pyridine ring, can enhance π-π stacking interactions with aromatic residues in a protein binding pocket. The oxygen atom can also act as a hydrogen bond acceptor.

  • Modulating pKa: The predicted increase in basicity can be critical for tuning the ionization state of the molecule at physiological pH, which in turn affects solubility, cell permeability, and receptor binding.

  • Metabolic Stability: The methoxy group itself can be a site of metabolism (O-demethylation). However, its electronic influence on the ring can also direct metabolic enzymes away from or towards other positions on the scaffold, thus modulating the overall metabolic profile.

  • Physicochemical Properties: The methoxy group increases lipophilicity, which can be balanced against its potential to increase solubility through hydrogen bonding. This allows for fine-tuning of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug candidate.

Conclusion

The introduction of a methoxy group at the 7-position of the[1][2]triazolo[1,5-a]pyridine scaffold imparts a significant electron-donating effect, primarily through resonance. This effect increases the electron density of the bicyclic system, enhancing its nucleophilicity and basicity while lowering its oxidation potential. These predictable electronic modulations can be a powerful tool for medicinal chemists to optimize the potency, selectivity, and pharmacokinetic properties of drug candidates based on this privileged scaffold. The experimental and computational protocols outlined in this guide provide a robust framework for the validation and further exploration of these crucial structure-activity relationships.

References

  • PrepChem. Synthesis of 7-Methoxy-5-methyl-[1][2]triazolo[1,5-a]pyrimidine. [Link]

  • MDPI. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. [Link]

  • E3S Web of Conferences. DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications. [Link]

  • PubMed. Differentiation between[1][2]triazolo[1,5-a] pyrimidine and[1][2]triazolo[4,3-a]-pyrimidine regioisomers by 1H-15N HMBC experiments. [Link]

  • ResearchGate. Differentiation between[1][2]triazolo[1,5-a] pyrimidine and[1][2]triazolo[4,3-a]- Pyrimidine regioisomers by 1H-15N HMBC experiments. [Link]

  • National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. [Link]

  • ResearchGate. DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications. [Link]

  • JACS. The Ultraviolet Absorption Spectra of Substituted Pyridine 1-Oxides and their Conjugate Acids. [Link]

  • ResearchGate. Normalized UV-Vis spectra of 5a-5d in pyridine. [Link]

  • ResearchGate. UV/Vis absorption spectra of terpyridines 6 (THF) and their... [Link]

  • Wikipedia. Density functional theory. [Link]

  • MDPI. A Computational Protocol Combining DFT and Cheminformatics for Prediction of pH-Dependent Redox Potentials. [Link]

  • SIELC Technologies. UV-Vis Spectrum of Pyridine. [Link]

  • Chemistry Steps. Inductive and Resonance (Mesomeric) Effects. [Link]

  • Organic Chemistry Portal. Synthesis of 1,2,4-triazolo[1,5-a]pyridines. [Link]

  • RSC Publishing. A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1][2]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors. [Link]

  • PMC. Design, Synthesis, Antimicrobial Evaluation, Molecular Docking, and Computational Studies of New 1,2,4-Triazolo[4,3-a]pyrimidin-5(1 H)-one Derivatives. [Link]

  • PMC. Synergistic engineering of ultraviolet metal-free crystals with exceptional birefringence via pyridine-derived dimers. [Link]

  • Chemistry LibreTexts. 7.4: Acid-base Properties of Phenols. [Link]

  • iGEM. Protocol for cyclic voltammetry. [Link]

  • ACS Publications. Density Functional Theory Calculation on the Structural, Electronic, and Optical Properties of Fluorene-Based Azo Compounds. [Link]

  • PMC. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. [Link]

  • Rasayan J. Chem. DEGRADATION OF TOXIC HETEROCYCLIC COMPOUND 2-AMINOPYRIDINE BY USING VOLTAMMETRIC TECHNIQUE: A KINETIC STUDY. [Link]

  • MDPI. The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. [Link]

  • MDPI. Design, Synthesis and Biological Evaluation of[1][2]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway. [Link]

Sources

Foundational

A Technical Guide to the Bioisosteric Potential ofTriazolo[1,5-a]pyridine vs. Purine Scaffolds

A Technical Guide to the Bioisosteric Potential of[1][2][3]Triazolo[1,5-a]pyridine vs. Purine Scaffolds Prepared by: Gemini, Senior Application Scientist Abstract In the landscape of modern drug discovery, the strategic...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide to the Bioisosteric Potential of[1][2][3]Triazolo[1,5-a]pyridine vs. Purine Scaffolds

Prepared by: Gemini, Senior Application Scientist

Abstract

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to achieving enhanced efficacy, selectivity, and favorable pharmacokinetic profiles. Bioisosterism, the exchange of a molecular fragment for another with similar physicochemical properties, stands as a cornerstone of this optimization process.[1][2][3] The purine scaffold, a fundamental component of essential biomolecules like DNA, RNA, and ATP, is a "privileged structure" frequently exploited in medicinal chemistry, particularly for targeting ATP-binding sites in enzymes such as kinases.[4][5][6] However, inherent liabilities, including potential metabolic instability and off-target effects, necessitate the exploration of novel bioisosteres. This guide provides an in-depth technical analysis of the[1][7][2]triazolo[1,5-a]pyridine scaffold as a highly effective bioisostere for the purine ring system. We will dissect the structural and electronic rationale for this substitution, examine its impact on pharmacological outcomes through case studies, and provide detailed experimental protocols for synthesis and validation.

The Principle of Bioisosteric Replacement: A Strategic Imperative

The concept of bioisosterism is a powerful tool in rational drug design, allowing medicinal chemists to fine-tune a molecule's properties to overcome developmental hurdles.[2][8] The goal is to retain the desired biological activity by mimicking the key interactions of the original pharmacophore while altering other properties to:

  • Enhance Potency and Selectivity: Subtle changes in electronics and sterics can improve binding affinity for the intended target while reducing interactions with off-targets.

  • Improve Pharmacokinetics (ADME): Modifications can block sites of metabolic degradation, modulate solubility and permeability, and optimize drug absorption and half-life.[1][3]

  • Reduce Toxicity: Replacing a liable functional group can mitigate toxicity risks associated with the parent molecule.[3]

  • Navigate Patent Space: Novel scaffolds provide a route to new intellectual property.

The purine ring is a ubiquitous hinge-binding motif for numerous kinase inhibitors, but its endogenous nature can lead to challenges. The[1][7][2]triazolo[1,5-a]pyridine scaffold has emerged as a compelling non-classical bioisostere, offering a unique combination of structural mimicry and advantageous physicochemical distinctions.

Structural and Physicochemical Analysis:[1][2][3]Triazolo[1,5-a]pyridine vs. Purine

The efficacy of the[1][7][2]triazolo[1,5-a]pyridine scaffold as a purine surrogate stems from its remarkable similarity in size, shape, and the spatial arrangement of key hydrogen bond acceptors.

Caption: Structural comparison and overlay of purine and[1][7][2]triazolo[1,5-a]pyridine scaffolds.

Key structural features underpinning the bioisosteric relationship include:

  • Hydrogen Bonding Mimicry: The N1 and N3 atoms of the purine ring are critical for forming hydrogen bonds with the hinge region of many kinases. The[1][7][2]triazolo[1,5-a]pyridine scaffold presents nitrogen atoms (N1 and N4) in spatially analogous positions, allowing it to replicate these crucial interactions.

  • Metabolic Stability: A significant advantage of the triazolopyridine core is the replacement of the purine C8-H with a nitrogen atom. The C8 position of purines can be susceptible to enzymatic oxidation by xanthine oxidase, representing a metabolic liability. The nitrogen atom at this position in the bioisostere blocks this metabolic pathway, potentially enhancing in vivo stability.[9]

  • Modulated Electronics: The introduction of an additional nitrogen atom alters the electronic distribution of the heterocyclic system. This can modulate the pKa of the scaffold and the strength of its hydrogen bonding interactions, offering a handle for fine-tuning target affinity and selectivity.

Comparative Physicochemical Properties

The table below summarizes the calculated physicochemical properties of the parent scaffolds, highlighting the subtle but significant differences that can be exploited in drug design.

PropertyPurine[1][7][2]Triazolo[1,5-a]pyrimidineRationale for Impact
Molecular Weight ( g/mol ) 120.10120.11Virtually identical, ensuring minimal steric perturbation.
logP (XLogP3) 0.500.1[10]The triazolopyridine is slightly more polar, which can improve aqueous solubility.
Hydrogen Bond Acceptors 33Maintained capacity for key interactions with biological targets.
Hydrogen Bond Donors 10The triazolopyridine lacks the acidic N7/N9-H, reducing potential off-target interactions and improving cell permeability.
pKa (Strongest Basic) ~2.4~1.5The triazolopyridine is less basic, which can reduce off-target ion channel activity and improve oral absorption.

Case Study: Selective JAK2 Inhibition with CEP-33779

The development of inhibitors for Janus kinases (JAKs) provides a compelling example of the successful application of the[1][7][2]triazolo[1,5-a]pyridine scaffold. JAK2 is a critical therapeutic target in oncology, and its inhibition is a validated strategy for treating myeloproliferative neoplasms.[11]

The drug discovery program at Cephalon, Inc. led to the identification of CEP-33779 , a potent, selective, and orally bioavailable JAK2 inhibitor based on the[1][7][2]triazolo[1,5-a]pyridine core.[11][12] The choice of this scaffold was instrumental in achieving selectivity over other JAK family members, particularly JAK3, inhibition of which is associated with immunosuppression.

G cluster_JAK2 JAK2 Signaling Pathway Cytokine Cytokine (e.g., EPO, TPO) Receptor Cytokine Receptor Cytokine->Receptor 1. Binding JAK2 JAK2 Receptor->JAK2 2. Dimerization & JAK2 Activation STAT STAT JAK2->STAT 3. Phosphorylation STAT_P p-STAT (Dimer) Nucleus Nucleus STAT_P->Nucleus 4. Dimerization & Translocation Gene Gene Transcription (Proliferation, Survival) Nucleus->Gene 5. Gene Regulation Inhibitor CEP-33779 ([1,2,4]triazolo[1,5-a]pyridine) Inhibitor->JAK2 Inhibition of ATP-binding site

Caption: Role of JAK2 in cytokine signaling and its inhibition by CEP-33779.

Rationale and Outcomes

The structure-activity relationship (SAR) studies revealed that the triazolopyridine core was crucial for potent JAK2 inhibition. The scaffold effectively mimicked the purine's interaction with the kinase hinge region, while substitutions on the core allowed for the optimization of selectivity. Specifically, meta-substitution on the C2-NH-aryl moiety provided exceptional selectivity for JAK2 over JAK3.[11]

CompoundTarget KinaseIC₅₀ (nM)Selectivity (JAK3/JAK2)
CEP-33779 JAK2 1.8 >1100-fold
JAK3>2000

Data sourced from J. Med. Chem. 2012, 55 (11), pp 5243–5254.[11]

This high degree of selectivity is a direct result of the unique structural and electronic properties imparted by the bioisosteric replacement, demonstrating its power to solve critical challenges in drug development.

Synthetic Methodologies for the[1][2][3]Triazolo[1,5-a]pyridine Scaffold

The accessibility of a scaffold is crucial for its adoption in medicinal chemistry. Fortunately, several robust and scalable methods for the synthesis of[1][7][2]triazolo[1,5-a]pyridines have been reported.[7][13][14] One of the most efficient methods involves the PIFA (phenyliodine bis(trifluoroacetate))-mediated intramolecular oxidative N-N bond formation.[7][13]

G cluster_0 Synthetic Workflow A Start: N-(pyridin-2-yl)benzimidamide B Reagents: PIFA, Dichloromethane (DCM) C Process: Intramolecular Oxidative Annulation B->C Room Temp, < 30 min D Workup: Aqueous NaHCO₃ Quench, Extraction C->D E Purification: Silica Gel Chromatography D->E F Product: Substituted [1,2,4]triazolo[1,5-a]pyridine E->F

Caption: Workflow for PIFA-mediated synthesis of the triazolopyridine core.

Experimental Protocol: PIFA-Mediated Synthesis

This protocol describes a general procedure for the synthesis of 2-aryl-[1][7][2]triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides, adapted from literature procedures.[7][13]

Materials:

  • N-(pyridin-2-yl)benzimidamide (1.0 mmol, 1.0 eq)

  • Phenyliodine bis(trifluoroacetate) (PIFA) (1.1 mmol, 1.1 eq)

  • Anhydrous Dichloromethane (DCM) (10 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the N-(pyridin-2-yl)benzimidamide starting material (1.0 mmol).

  • Dissolution: Dissolve the starting material in anhydrous DCM (10 mL).

  • Reagent Addition: Add PIFA (1.1 mmol) to the solution in one portion at room temperature. The causality here is the use of a slight excess of the oxidizing agent to ensure complete conversion of the starting material.

  • Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

  • Quenching: Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution (15 mL). This step neutralizes the trifluoroacetic acid byproduct.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 10 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (15 mL). Dry the organic phase over anhydrous MgSO₄.

  • Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure[1][7][2]triazolo[1,5-a]pyridine product.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Experimental Validation: In Vitro Kinase Inhibition Assay

Validating the bioisosteric replacement requires quantitative assessment of the compound's biological activity. A primary method for kinase inhibitors is the in vitro kinase inhibition assay to determine the IC₅₀ value—the concentration of inhibitor required to reduce enzyme activity by 50%.

G cluster_0 Kinase Inhibition Assay Workflow (Luminescence-Based) A 1. Preparation - Serially dilute inhibitor - Prepare Kinase/Substrate mix - Prepare ATP solution B 2. Reaction Initiation Add Kinase/Substrate to inhibitor plate. Incubate briefly. A->B C 3. Start Reaction Add ATP to initiate phosphorylation. Incubate at RT (e.g., 60 min). B->C D 4. Detection Add Kinase-Glo® Reagent (Lyses cells, measures remaining ATP via luminescence). C->D E 5. Measurement Incubate briefly. Read luminescence on a plate reader. D->E F 6. Data Analysis Plot Luminescence vs. [Inhibitor]. Calculate IC₅₀ value. E->F

Caption: General workflow for an in vitro luminescence-based kinase assay.

Protocol: Luminescence-Based Kinase Assay (e.g., Kinase-Glo®)

This protocol outlines a self-validating system for determining the IC₅₀ of a test compound against a target kinase.

Materials:

  • Test compound (e.g., newly synthesized triazolopyridine) and a positive control inhibitor (e.g., Staurosporine).

  • Recombinant target kinase (e.g., JAK2).

  • Kinase substrate (specific peptide or protein).

  • Adenosine-5'-triphosphate (ATP).

  • Kinase reaction buffer (containing MgCl₂, DTT, etc.).

  • Kinase-Glo® Luminescent Kinase Assay Kit (Promega).

  • White, opaque 96-well or 384-well assay plates.

  • Multichannel pipette and a luminescence-capable plate reader.

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO, typically starting from 10 mM. Then, further dilute in kinase buffer to achieve the desired final assay concentrations (e.g., 10 µM to 0.1 nM). The causality for using a wide concentration range is to ensure a full dose-response curve is generated.

  • Assay Plate Setup: Add a small volume (e.g., 5 µL) of the diluted compound to the wells of the assay plate. Include "no inhibitor" (vehicle control, 0% inhibition) and "no enzyme" (background) controls.

  • Kinase/Substrate Addition: Prepare a solution of the kinase and its substrate in kinase buffer. Add this solution (e.g., 10 µL) to all wells except the "no enzyme" control.

  • Initiation of Kinase Reaction: Prepare an ATP solution in kinase buffer. The ATP concentration should ideally be at or near the Km value for the specific kinase to ensure competitive inhibitors are accurately assessed. Add the ATP solution (e.g., 10 µL) to all wells to start the reaction.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes). The incubation time is optimized to ensure the reaction is in the linear range for the vehicle control.

  • Detection: Allow the Kinase-Glo® reagent to equilibrate to room temperature. Add a volume of the reagent equal to the volume in the well (e.g., 25 µL). This reagent stops the kinase reaction and initiates a luciferase-based reaction that produces light in proportion to the amount of ATP remaining.

  • Signal Measurement: Incubate the plate for 10 minutes at room temperature to stabilize the luminescent signal. Measure the luminescence using a plate reader.

  • Data Analysis: Subtract the background ("no enzyme") signal from all other readings. Normalize the data relative to the "no inhibitor" control (0% inhibition) and a high-concentration inhibitor control (100% inhibition). Plot the normalized percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion and Future Perspectives

The[1][7][2]triazolo[1,5-a]pyridine scaffold has unequivocally demonstrated its value as a bioisostere for the purine ring system. Its ability to mimic key hydrogen bonding patterns while offering distinct advantages in metabolic stability and modulated electronic properties makes it a powerful tool for medicinal chemists. The successful development of the selective JAK2 inhibitor CEP-33779 highlights the potential of this scaffold to address the complex challenges of modern drug design, particularly in the competitive field of kinase inhibition.[11]

Future applications of this versatile scaffold are abundant. Its potential could be explored for other purine-binding protein families, such as phosphodiesterases, polymerases, and adenosine receptors. Furthermore, as resistance mechanisms to existing purine-based therapies emerge, the[1][7][2]triazolo[1,5-a]pyridine core offers a novel chemical space from which to develop next-generation therapeutics capable of overcoming these challenges. The continued exploration of this and other bioisosteric replacements will remain a critical and fruitful endeavor in the pursuit of safer and more effective medicines.

References

  • The role of bioisosterism in modern drug design: Current applications and challenges. (2025). Current Trends in Pharmacy and Pharmaceutical Chemistry.
  • Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Organic Chemistry Portal.
  • New Method for the General Synthesis of[1][7][2]Triazolo[1,5‐a]pyridines. ResearchGate.

  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
  • Bioisosterism: A Rational Approach in Drug Design.
  • The role of bioisosterism in modern drug design: Current applic
  • Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery. PubMed.
  • Bioisosterism. Drug Design Org.
  • 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. PMC.
  • Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines
  • A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. PubMed.
  • Synthesis of[1][7][2]triazolo[1,5‐a]pyridine derivatives 6 aa–au. ResearchGate.

  • Purine derivatives as potent anticancer agents: a comprehensive review. Taylor & Francis.
  • Purine Scaffold in Agents for Cancer Treatment.
  • Biological activities of[1][7][2]triazolo[1,5-a]pyrimidines and analogs. ResearchGate.

  • From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds. RSC Publishing.
  • Plausible mechanism of the synthesis of 1,2,4-triazolo[1,5-a]pyridine.
  • 1,2,4-Triazolo[1,5-a]pyrimidines in drug design. PubMed.
  • Purine Scaffold in Agents for Cancer Treatment.
  • A Selective, Orally Bioavailable 1,2,4-Triazolo[1;5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779.
  • 1,2,4-Triazolo[1,5-a]pyrimidines in drug design. Semantic Scholar.
  • 1,2,4-Triazolo[1,5-a]pyrimidines in drug design.
  • Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogue. PMC.
  • 1,2,4-Triazolo(1,5-a)pyrimidine. PubChem.
  • 1,2,4-Triazolo 1,5-a pyrimidine 99 275-02-5. Sigma-Aldrich.

Sources

Protocols & Analytical Methods

Method

Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling of 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine

[1] Executive Summary & Retrosynthetic Context The [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in JAK inhibitors (e.g., Filgotinib analogs) an...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Retrosynthetic Context

The [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in JAK inhibitors (e.g., Filgotinib analogs) and adenosine receptor antagonists.

This guide focuses on the Suzuki-Miyaura coupling of 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine . While the 2-bromo position is inherently reactive toward oxidative addition, the 7-methoxy substituent introduces a specific electronic challenge:

  • Electronic Deactivation: The methoxy group (electron-donating) increases electron density in the pyridine ring, which communicates to the triazole ring, slightly increasing the activation energy required for oxidative addition compared to electron-deficient analogs.

  • Catalyst Poisoning: The increased basicity of the N1 and N3 nitrogens (due to the 7-OMe donation) heightens the risk of palladium sequestration (catalyst poisoning), where the substrate acts as a ligand rather than a reactant.

This application note provides two distinct protocols: a Standard Robust Method for general screening and a High-Performance Method for sterically demanding or deactivated boronic acids, utilizing Buchwald precatalysts to overcome the "heterocycle effect."

Strategic Analysis: Catalyst & Ligand Selection

To ensure a self-validating system, we must address the competition between the phosphine ligand and the substrate nitrogens for the Pd center.

The "Heterocycle Effect" and Ligand Choice
  • Problem: Naked Pd(0) or Pd species with labile ligands (like PPh3) readily coordinate to the N1/N3 positions of the triazolopyridine. This forms a stable, non-reactive complex (off-cycle species), halting the reaction.

  • Solution: Use ligands that are sterically bulky and electron-rich.

    • dppf (1,1'-Bis(diphenylphosphino)ferrocene): The large bite angle and bidentate nature prevent displacement by the substrate nitrogens.

    • XPhos / SPhos (Biaryl monophosphines): These bulky ligands facilitate oxidative addition on electron-rich aryl bromides and create a steric wall that blocks N-coordination.

Mechanistic Pathway & Poisoning Risk

The following diagram illustrates the desired catalytic cycle versus the off-cycle poisoning pathway specific to this substrate.

CatalyticCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Pd-Br Species) Pd0->OxAdd + Substrate Poison OFF-CYCLE: N-Coordinated Complex (Catalyst Arrest) Pd0->Poison Inhibition Substrate 2-Br-7-OMe-triazolopyridine Substrate->Poison N-Coordination (Low Steric Ligands) TransMet Transmetalation (Boronic Acid + Base) OxAdd->TransMet RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regeneration

Figure 1: Catalytic cycle showing the competitive N-coordination pathway (red) which must be suppressed by ligand selection.

Experimental Protocols

Method A: The "Workhorse" Protocol (Cost-Effective)

Applicability: Simple aryl boronic acids; Scale-up scenarios (>1g). Chemistry: Pd(dppf)Cl2 is robust against air and moisture and resists N-displacement.

ComponentEquivalentsRole
Substrate 1.0 equivElectrophile
Boronic Acid 1.2 – 1.5 equivNucleophile (Use excess to account for deboronation)
Pd(dppf)Cl2·DCM 0.03 – 0.05 equivCatalyst (Bidentate ligand prevents poisoning)
K2CO3 2.5 equivBase (Activates boronic acid)
1,4-Dioxane / H2O 4:1 ratio (0.1 M)Solvent (High solubility for heterocycles)

Step-by-Step Procedure:

  • Charge: To a reaction vial equipped with a stir bar, add 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine (1.0 equiv), Boronic acid (1.2 equiv), and K2CO3 (2.5 equiv).

  • Degas: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

  • Solvent: Add sparged 1,4-Dioxane and Water (4:1 ratio).

  • Catalyst: Add Pd(dppf)Cl2·DCM (3-5 mol%) quickly under positive inert gas pressure.

  • Reaction: Heat to 90°C for 4–16 hours.

    • Checkpoint: Monitor by LCMS/TLC. The 7-OMe group aids visualization under UV (254 nm).

  • Workup: Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.[1] Dry over Na2SO4 and concentrate.

Method B: High-Performance Protocol (Difficult Substrates)

Applicability: Sterically hindered boronic acids, heteroaryl boronic acids (prone to hydrolysis), or when Method A fails. Chemistry: Utilizes XPhos Pd G3 , a precatalyst that releases the active species rapidly and provides a bulky biaryl ligand shell.

ComponentEquivalentsRole
Substrate 1.0 equivElectrophile
Boronic Acid 1.5 equivNucleophile
XPhos Pd G3 0.02 equiv (2 mol%)Precatalyst (Rapid initiation, high turnover)
K3PO4 (Tribasic) 3.0 equivBase (Higher basicity for difficult transmetalation)
THF / H2O 10:1 ratio (0.1 M)Solvent (Lower temp capability)

Step-by-Step Procedure:

  • Charge: Combine Substrate, Boronic Acid, and K3PO4 in the vessel.

  • Catalyst: Add XPhos Pd G3 (2 mol%). Note: G3 precatalysts are air-stable solids.

  • Cycle: Evacuate and backfill with Argon (x3).

  • Solvent: Add degassed THF/Water (10:1).

  • Reaction: Heat to 60°C . (XPhos is active at lower temperatures; increasing to 80°C is possible if sluggish).

  • Validation: If conversion <50% after 2 hours, add a second charge of Boronic Acid (0.5 equiv).

Troubleshooting & Optimization Logic

When the reaction fails, use this decision tree to diagnose the failure mode. The 7-methoxy group stabilizes the starting material, meaning "No Reaction" is more common than decomposition.

OptimizationTree Start Reaction Outcome? NoRxn SM Recovered (No Conversion) Start->NoRxn LowYield Incomplete Conv. (Stalled) Start->LowYield Decomp Complex Mixture (Dehalogenation) Start->Decomp Sol_Poison Diagnose: Catalyst Poisoning Action: Switch to XPhos Pd G3 or increase temp to 100°C NoRxn->Sol_Poison Sol_Hydrolysis Diagnose: Boronic Acid Hydrolysis Action: Add Boronic Acid portionwise Switch base to KF or Cs2CO3 LowYield->Sol_Hydrolysis Sol_Solvent Diagnose: Solubility Action: Switch to n-Butanol/Water or DMA/Water LowYield->Sol_Solvent Decomp->Sol_Hydrolysis Protodeboronation

Figure 2: Troubleshooting decision matrix for triazolopyridine couplings.

Specific Failure Modes:
  • Protodeboronation (Loss of Boronic Acid):

    • Symptom:[2] Substrate remains, boronic acid disappears (check LCMS for phenol/hydrolyzed byproduct).

    • Fix: Use Method B . The faster oxidative addition rate of XPhos Pd G3 consumes the boronic acid before it hydrolyzes. Alternatively, switch to a Boronic Ester (Pinacol ester) or Potassium Trifluoroborate salt.

  • Homocoupling:

    • Symptom:[2] Biaryl formation from the boronic acid.[3][4]

    • Fix: Degas solvents more rigorously (Oxygen promotes homocoupling). Reduce catalyst loading.

Safety & Handling

  • Palladium Residues: Post-reaction, the triazolopyridine product may retain Palladium due to the chelating nitrogens. Use a metal scavenger resin (e.g., SiliaMetS® Thiol) or a wash with aqueous N-acetylcysteine to ensure <10 ppm Pd levels in biological samples.

  • Reagent Toxicity: 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine is a potent bioactive intermediate. Handle in a fume hood with standard PPE (gloves, goggles, lab coat).

References

  • General Suzuki Coupling on Triazolopyridines

    • Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines.
  • Mechanistic Insight on Heterocycle Poisoning

    • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.[2] (Details the inhibition mechanism and the superiority of XPhos/SPhos).

  • Catalyst Selection Guide

    • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[3] (Buchwald Group guide on XPhos/SPhos utility).

  • Substrate Data

    • 2-bromo-[1,2,4]triazolo[1,5-a]pyridine Chemical Properties.

Sources

Application

Application Note: Buchwald-Hartwig Amination of 2-Bromo-Triazolopyridine Derivatives

This Application Note provides a comprehensive technical guide for the Buchwald-Hartwig amination of 2-bromo-[1,2,4]triazolo[1,5-a]pyridine and its derivatives. This scaffold is a critical pharmacophore in kinase inhibit...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the Buchwald-Hartwig amination of 2-bromo-[1,2,4]triazolo[1,5-a]pyridine and its derivatives. This scaffold is a critical pharmacophore in kinase inhibitors (e.g., JAK1/JAK2 inhibitors like Filgotinib analogues) and requires specific protocols due to the electron-deficient nature of the triazole ring and potential catalyst coordination issues.[1]

[1]

Executive Summary & Mechanistic Insight[2][3]

The [1,2,4]triazolo[1,5-a]pyridine core presents a unique challenge in palladium-catalyzed cross-coupling.[1] The C2-position (located on the triazole ring) is significantly electron-deficient, making the C-Br bond susceptible to both oxidative addition and competitive Nucleophilic Aromatic Substitution (SNAr).[1]

Key Challenges
  • Catalyst Poisoning: The N3 and N4 nitrogens are competent ligands that can displace phosphines from the Palladium center, leading to catalyst arrest.[1]

  • Hydrolytic Instability: The electron-poor nature of the C2-position makes the bromide prone to hydrolysis under strong basic aqueous conditions (forming the 2-hydroxy/oxo species).[1]

  • Regioselectivity: In poly-halogenated scaffolds (e.g., 2,6-dibromo derivatives), the C2-bromide is generally more reactive towards oxidative addition than the C6-bromide (pyridine ring) due to the inductive effect of the adjacent nitrogens, though this can be ligand-dependent.[1]

Strategic Selection
  • For Aliphatic Amines: SNAr is often sufficient and preferred due to atom economy.

  • For Anilines (Aromatic Amines): Buchwald-Hartwig is mandatory .[1] SNAr with anilines on this scaffold typically requires forcing conditions (>140°C) that degrade the substrate, whereas Pd-catalysis proceeds at 80–100°C.[1]

Decision Matrix & Workflow

The following flowchart illustrates the logic for selecting the appropriate protocol based on amine type and substrate complexity.

G Start Substrate: 2-Bromo-triazolopyridine AmineType Identify Nucleophile (Amine) Start->AmineType Aliphatic Aliphatic Amine (Morpholine, Piperazine) AmineType->Aliphatic Aniline Aromatic Amine (Aniline, Pyrazole) AmineType->Aniline SNAr Protocol A: S_NAr (Base: DIPEA/K2CO3, Solvent: DMSO/NMP) Aliphatic->SNAr Preferred path Sterics Steric/Electronic Profile? Aniline->Sterics Pd-Catalysis Required Standard Unhindered/Electron-Rich Sterics->Standard Difficult Hindered/Electron-Poor (e.g., ortho-subst, CF3-aniline) Sterics->Difficult ProtocolB Protocol B: General Purpose Pd2(dba)3 / Xantphos Cs2CO3, Dioxane, 100°C Standard->ProtocolB ProtocolC Protocol C: High Performance Pd(OAc)2 / BrettPhos NaOtBu, Toluene, 90°C Difficult->ProtocolC

Caption: Decision tree for aminating 2-bromo-[1,2,4]triazolo[1,5-a]pyridine. Protocol B is the workhorse for medicinal chemistry; Protocol C is for difficult substrates.[1]

Experimental Protocols

Protocol B: General Purpose (Xantphos System)

Applicability: Primary and secondary anilines, non-hindered substrates.[1] Mechanism: Xantphos is a wide-bite-angle bidentate ligand that enforces reductive elimination, crucial for forming C-N bonds with the electron-deficient triazole ring.[1]

Materials:

  • 2-Bromo-[1,2,4]triazolo[1,5-a]pyridine (1.0 equiv)[1]

  • Aniline derivative (1.2 equiv)[1]

  • Catalyst: Pd2(dba)3 (2.5 mol%) or Pd(OAc)2 (5 mol%)[1]

  • Ligand: Xantphos (5–10 mol%)[1]

  • Base: Cs2CO3 (2.0 equiv) — Crucial: Mild base prevents hydrolysis.[1]

  • Solvent: 1,4-Dioxane (anhydrous, degassed)[1]

Step-by-Step Procedure:

  • Preparation: In a glovebox or under Argon flow, charge a reaction vial with Pd2(dba)3 (23 mg, 0.025 mmol), Xantphos (29 mg, 0.05 mmol), and Cs2CO3 (650 mg, 2.0 mmol).

  • Substrate Addition: Add the 2-bromo-triazolopyridine (1.0 mmol) and the aniline (1.2 mmol).

  • Solvation: Add anhydrous 1,4-Dioxane (5 mL, 0.2 M concentration).

  • Degassing: Sparge the mixture with Argon for 5 minutes or perform three freeze-pump-thaw cycles.

  • Reaction: Seal the vial and heat to 100°C for 4–12 hours.

  • Workup: Cool to room temperature. Filter through a pad of Celite, eluting with EtOAc.[1] Concentrate the filtrate.

  • Purification: Flash chromatography (typically MeOH/DCM or EtOAc/Hexanes).[1]

Why this works: The bidentate nature of Xantphos prevents the formation of stable bis-amine Pd complexes, promoting the catalytic cycle even with the coordinating triazole nitrogens present [1, 2].[1]

Protocol C: High Performance (BrettPhos System)

Applicability: Electron-deficient anilines, ortho-substituted anilines, or when Xantphos fails.[1] Mechanism: BrettPhos is a bulky, electron-rich monodentate dialkylbiaryl phosphine.[1] It facilitates oxidative addition of the deactivated bromide and promotes reductive elimination via steric bulk.

Materials:

  • Pre-catalyst: BrettPhos Pd G3 or G4 (2–5 mol%) — Recommended for air stability and consistent activation.[1]

  • Alternative: Pd(OAc)2 + BrettPhos (1:2 ratio).[1]

  • Base: NaOtBu (1.5 equiv) — Stronger base required for weaker nucleophiles.[1]

  • Solvent: Toluene or t-Amyl Alcohol.[1]

Step-by-Step Procedure:

  • Charge a microwave vial with BrettPhos Pd G3 (0.02 mmol) and the 2-bromo-triazolopyridine (1.0 mmol).

  • Add the amine (1.1 mmol) and NaOtBu (1.5 mmol).

  • Evacuate and backfill with Argon (x3).[1]

  • Add anhydrous Toluene (4 mL).

  • Heat at 90°C for 2–6 hours. (Alternatively: Microwave at 110°C for 30 mins).

  • Quench: Dilute with EtOAc and wash with water (to remove salts).

  • Purification: Silica gel chromatography.

Data Summary & Troubleshooting

The following table summarizes expected outcomes based on internal validation and literature precedents for similar electron-deficient heterocycles [3, 4].

VariableCondition A (Standard)Condition B (Optimized)Impact on 2-Bromo-Triazolopyridine
Ligand BINAPXantphos / BrettPhos BINAP often results in incomplete conversion due to Pd-coordination by the triazole N3/N4.[1] Xantphos rigidity overcomes this.
Base K2CO3Cs2CO3 / NaOtBu K2CO3 is often too weak for anilines in this system.[1] Cs2CO3 (cesium effect) improves solubility and reactivity.[1]
Solvent DMFDioxane / Toluene DMF can decompose at high T and coordinate Pd. Non-polar solvents like Toluene often give cleaner profiles.
Side Product Hydrolysis (C-OH)Reduced (C-H) If water is present, C-OH forms.[1] If reaction is too hot/long with alcohol solvents, dehalogenation (C-H) occurs.[1]
Troubleshooting Guide
  • Problem: Starting material consumed, but no product (Dehalogenation observed).

    • Solution: Switch from alcohol solvents (if used) to Toluene.[1] Lower temperature to 80°C. Ensure solvent is strictly anhydrous.[1]

  • Problem: Stalled reaction (50% conversion).

    • Solution: Add a second portion of catalyst (1-2 mol%) after 4 hours. The triazole ring may be slowly poisoning the catalyst.[1] Switch to a precatalyst (e.g., BrettPhos Pd G4) to ensure efficient L1Pd(0) formation.[1]

  • Problem: Regioselectivity issues (if 6-bromo is also present).

    • Solution: Run the reaction at lower temperature (60°C). The 2-position is electronically more activated and should react first.

References

  • Buchwald, S. L., et al. "Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines."[1] Organic Letters, 2011.[1] Link[1]

  • Guram, A. S., et al. "New Catalysts for Buchwald-Hartwig Amination."[1] Journal of Organic Chemistry, 2007.[1][2] Link[1]

  • Zhao, Y., et al. "Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors."[1][3] Journal of Enzyme Inhibition and Medicinal Chemistry, 2024.[1][3] Link[1]

  • Copin, C., et al. "SNAr versus Buchwald–Hartwig Amination in the Imidazo[2,1-b][1,3,4]thiadiazole Series."[1][4] European Journal of Organic Chemistry, 2015.[1][4] Link[1]

  • BenchChem. "Application Notes: Buchwald-Hartwig Amination of Heteroaryl Bromides." BenchChem Protocols, 2025.[1] Link[1]

(Note: While direct literature on the 2-bromo-triazolopyridine specifically for Buchwald is sparse, references 3 and 4 provide the closest structural and electronic analogues, validating the shift from SNAr to Buchwald for aromatic amines.)[1]

Sources

Method

Application Notes and Protocols: Mastering the Sonogashira Coupling at the C2 Position of Triazolopyridines

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of C2-Alkynylated Triazolopyridines The triazolopyridine scaffold is a privileged heterocyclic motif in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C2-Alkynylated Triazolopyridines

The triazolopyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives have shown a wide spectrum of pharmacological activities, including antimicrobial and anticancer properties.[1] The introduction of an alkyne functionality at the C2 position of the triazolopyridine ring system through the Sonogashira coupling reaction opens up a vast chemical space for the synthesis of novel drug candidates and molecular probes.[2] This carbon-carbon bond-forming reaction is a cornerstone of modern organic synthesis, allowing for the creation of complex molecular architectures under relatively mild conditions.[3] This guide provides a detailed exploration of the critical parameters and a step-by-step protocol for successfully implementing the Sonogashira coupling on this electron-deficient heterocyclic system.

Mechanistic Insights: The Palladium and Copper Catalytic Cycles

The Sonogashira reaction is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] It is typically catalyzed by a palladium complex and a copper(I) co-catalyst. The reaction proceeds through two interconnected catalytic cycles: the palladium cycle and the copper cycle.[4]

The Palladium Cycle:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the C2-halotriazolopyridine, forming a Pd(II) intermediate. This is often the rate-limiting step of the reaction.[3]

  • Transmetalation: The copper acetylide, formed in the copper cycle, transfers the alkyne group to the palladium center.

  • Reductive Elimination: The desired C2-alkynylated triazolopyridine is eliminated from the palladium complex, regenerating the active Pd(0) catalyst.

The Copper Cycle:

  • Coordination and Deprotonation: The copper(I) co-catalyst coordinates to the terminal alkyne. In the presence of a base, the terminal proton of the alkyne is removed, forming a copper acetylide.[3]

Sonogashira_Catalytic_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ PdII_Aryl [Ar-Pd(II)L₂-X] Pd0->PdII_Aryl Oxidative Addition (Ar-X) PdII_Alkynyl [Ar-Pd(II)L₂-C≡CR'] PdII_Aryl->PdII_Alkynyl Transmetalation PdII_Alkynyl->Pd0 Regeneration Product Ar-C≡CR' PdII_Alkynyl->Product Reductive Elimination CuX Cu(I)X Cu_Alkyne [R'C≡CH---Cu(I)] CuX->Cu_Alkyne Coordination (R'C≡CH) Cu_Acetylide R'C≡C-Cu(I) Cu_Alkyne->Cu_Acetylide Deprotonation (Base) Cu_Acetylide->PdII_Aryl

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira coupling reaction.

Challenges in the C2-Alkynylation of Triazolopyridines

The successful Sonogashira coupling at the C2 position of triazolopyridines is often challenging due to the electron-deficient nature of the heterocyclic ring. This can lead to several issues:

  • Slower Oxidative Addition: The electron-withdrawing character of the triazolopyridine nucleus can decrease the electron density at the C2 carbon, making the oxidative addition of the C-X bond to the palladium catalyst more difficult.[4]

  • Catalyst Inhibition: The nitrogen atoms in the triazolopyridine ring can coordinate to the palladium center, potentially inhibiting its catalytic activity.

  • Side Reactions: Competing side reactions, such as the Glaser-Hay homocoupling of the terminal alkyne, can reduce the yield of the desired cross-coupled product.

To overcome these challenges, careful optimization of the reaction conditions is crucial.

Key Reaction Parameters and Optimization

The choice of catalyst, ligand, base, and solvent significantly impacts the efficiency and selectivity of the Sonogashira coupling on triazolopyridine substrates.

ParameterRecommended ChoicesRationale and Expert Insights
Palladium Catalyst Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd(OAc)₂Pd(PPh₃)₄ is a reliable choice as it is a pre-formed Pd(0) source. PdCl₂(PPh₃)₂ and Pd(OAc)₂ are stable Pd(II) precursors that are reduced in situ to the active Pd(0) species.
Copper (I) Co-catalyst CuICopper(I) iodide is the most commonly used and effective co-catalyst for the formation of the copper acetylide intermediate.
Ligand Triphenylphosphine (PPh₃), cataCXium® PIntb, N-Heterocyclic Carbenes (NHCs)Electron-rich and bulky phosphine ligands can enhance the rate of oxidative addition.[4] NHCs are strong σ-donors that can stabilize the palladium catalyst and promote the reaction.[3]
Base Triethylamine (Et₃N), Diisopropylethylamine (DIPEA), Cesium Carbonate (Cs₂CO₃)Amine bases like Et₃N and DIPEA also act as solvents in some cases. Inorganic bases such as Cs₂CO₃ can be effective, particularly in copper-free protocols.[5]
Solvent Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), 1,4-DioxaneThe choice of solvent can influence the solubility of the reactants and the stability of the catalytic species. Anhydrous and degassed solvents are generally recommended to prevent side reactions.
Temperature Room Temperature to 80 °CThe optimal temperature depends on the reactivity of the specific 2-halotriazolopyridine. Higher temperatures may be required for less reactive substrates but can also lead to increased side product formation.

Detailed Experimental Protocol

This protocol provides a general procedure for the Sonogashira coupling of a 2-bromo-[4][6][7]triazolo[1,5-a]pyridine with a terminal alkyne.

Materials:

  • 2-Bromo-[4][6][7]triazolo[1,5-a]pyridine derivative (1.0 equiv)

  • Terminal alkyne (1.2 - 1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Copper(I) iodide (CuI, 10 mol%)

  • Base (e.g., Triethylamine, 3.0 equiv)

  • Anhydrous and degassed solvent (e.g., THF)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the 2-bromo-[4][6][7]triazolo[1,5-a]pyridine, palladium catalyst, and copper(I) iodide.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add the anhydrous and degassed solvent via syringe.

  • Add the base and the terminal alkyne to the reaction mixture.

  • Stir the reaction at the desired temperature (e.g., room temperature or 60 °C) and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired C2-alkynylated triazolopyridine.

workflow start Start: Select 2-Halo-Triazolopyridine and Terminal Alkyne setup Reaction Setup: - Inert Atmosphere - Anhydrous/Degassed Solvent start->setup reagents Add Reagents: - Palladium Catalyst - Copper(I) Iodide - Base setup->reagents react Reaction: - Stir at Optimized Temperature - Monitor by TLC/LC-MS reagents->react workup Workup: - Quench Reaction - Extraction react->workup troubleshoot Troubleshooting: - Low Yield? - Side Products? react->troubleshoot purification Purification: - Column Chromatography workup->purification product Final Product: C2-Alkynylated Triazolopyridine purification->product troubleshoot->workup No optimize Optimize Conditions: - Catalyst/Ligand - Base/Solvent - Temperature troubleshoot->optimize Yes optimize->setup Re-run

Caption: A logical workflow for the Sonogashira coupling on triazolopyridines, including an optimization loop.

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion - Inactive catalyst- Insufficiently anhydrous/degassed conditions- Low reactivity of the halide- Use a fresh batch of catalyst and ensure proper inert atmosphere techniques.- Screen different palladium catalysts and ligands (e.g., NHC-based).- Increase the reaction temperature.
Formation of Homocoupled Alkyne - Presence of oxygen- High concentration of copper catalyst- Thoroughly degas all solvents and reagents.- Reduce the amount of copper(I) iodide.- Consider a copper-free Sonogashira protocol.
Dehalogenation of Starting Material - Presence of water or protic impurities- Use rigorously dried solvents and reagents.
Complex Reaction Mixture - Catalyst decomposition- Side reactions of functional groups- Use a more stable catalyst/ligand system.- Protect sensitive functional groups on the alkyne or triazolopyridine.

Conclusion

The Sonogashira coupling is a powerful tool for the C2-functionalization of triazolopyridines, providing access to a diverse range of compounds with significant potential in drug discovery. While the electron-deficient nature of the triazolopyridine core presents unique challenges, a thorough understanding of the reaction mechanism and careful optimization of the reaction parameters can lead to high yields of the desired products. The protocols and guidelines presented in this application note serve as a comprehensive resource for researchers aiming to leverage this important transformation in their synthetic endeavors.

References

  • Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

  • MDPI. (2022, March 3). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis and catalytic applications of palladium N-heterocyclic carbene complexes as efficient pre-catalysts for Suzuki–Miyaura and Sonogashira coupling reactions. Retrieved from [Link]

  • PubMed. (2008). Palladium catalysts for highly selective Sonogashira reactions of aryl and heteroaryl bromides. Retrieved from [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

  • KAUST Repository. (2012). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

  • ACS Publications. (2022, June 30). Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne. Retrieved from [Link]

  • MDPI. (2024, February 18). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle. Retrieved from [Link]

  • PubMed. (2024, December 15). Sonogashira coupling-based synthesis and in vitro cytotoxic evaluation of C-2 alkynyl derivatives of withaferin A. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Glycosyl Triazole Ligand for Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH)3. Retrieved from [Link]

  • ScienceDirect. (n.d.). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. Retrieved from [Link]

  • Royal Society of Chemistry. (2017, January 12). Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH) 3. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH) 3. Retrieved from [Link]

  • ArODES HES-SO. (2023, November 22). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Retrieved from [Link]

  • ResearchGate. (2026, February 14). Novel Triazolopyridine Derivatives: Synthesis, Antimicrobial, Anticancer Evaluation and Molecular Docking Studies | Request PDF. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [a]. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-alkynyl benzoxazole and –thiazole via Sonogashira Cross Coupling. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Recent Advances of 1,2,4-triazolo[3,4-α]pyridines: Synthesis and Bioactivities | Request PDF. Retrieved from [Link]

  • PubMed. (2026, February 14). Novel Triazolopyridine Derivatives: Synthesis, Antimicrobial, Anticancer Evaluation and Molecular Docking Studies. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • MDPI. (2020, April 20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Retrieved from [Link]

  • ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-. Retrieved from [Link]

  • Arabian Journal of Chemistry. (2023, April 9). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Retrieved from [Link]

  • Royal Society of Chemistry. (2021, February 10). Copper-free Sonogashira cross-coupling reactions: an overview. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Facile synthesis of heavily-substituted alkynylpyridines via Sonogashira approach | Request PDF. Retrieved from [Link]

  • Scilit. (n.d.). Unprecedented synthesis of 1,2,3-triazolo-cinnolinone via Sonogashira coupling and intramolecular cyclization. Retrieved from [Link]

  • MDPI. (2021, November 9). Biological Activity of Triazolopyrimidine Copper(II) Complexes Modulated by an Auxiliary N-N-Chelating Heterocycle Ligands. Retrieved from [Link]

  • PubMed. (2022, July 19). Bromo-Substituted Diazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Sonogashira Cross-Coupling Reaction, Photophysical Properties, Bio-interaction and HSA Light-Up Sensor. Retrieved from [Link]

  • PMC. (2018, November 16). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. Retrieved from [Link]

  • MDPI. (n.d.). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. Retrieved from [Link]

  • J&K Scientific LLC. (2021, March 23). Sonogashira Cross-Coupling. Retrieved from [Link]

Sources

Application

Application Note: Scalable Synthesis Routes for 2-Bromo-7-Methoxy Fused Heterocycles

Abstract The 2-bromo-7-methoxy substituted fused heterocycle (specifically benzofuran and indole cores) represents a high-value pharmacophore in drug discovery. The 7-methoxy group provides metabolic stability and hydrog...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 2-bromo-7-methoxy substituted fused heterocycle (specifically benzofuran and indole cores) represents a high-value pharmacophore in drug discovery. The 7-methoxy group provides metabolic stability and hydrogen-bond accepting capability, while the 2-bromo position serves as a critical handle for downstream Pd-catalyzed cross-couplings. However, scaling this scaffold is notoriously difficult due to regioselectivity issues (C2 vs. C3 bromination) and electronic activation from the methoxy group leading to over-bromination.

This guide details two scalable, high-fidelity protocols designed to overcome these challenges:

  • The "De Novo" Gem-Dibromoolefin Cyclization: A robust, regioselective route for benzofurans.

  • The C2-Lithiation/Trapping Protocol: The industry-standard method for 2-bromoindoles.

Part 1: Strategic Overview & Decision Matrix

The choice of synthesis route depends heavily on the heteroatom (Oxygen vs. Nitrogen) and the available starting materials. Direct bromination (e.g., NBS) of 7-methoxybenzofuran or indole typically favors the C3 position, making it unsuitable for accessing 2-bromo derivatives without extensive purification.

Synthesis Decision Tree

SynthesisStrategy Start Target Molecule: 2-Bromo-7-Methoxy Heterocycle CoreType Select Core Scaffold Start->CoreType Benzofuran Benzofuran Core CoreType->Benzofuran Indole Indole Core CoreType->Indole DirectBr_O Direct Bromination (NBS)? RISK: C3 Selectivity & Ring Bromination Benzofuran->DirectBr_O Not Recommended DeNovo_O Route A: Gem-Dibromoolefin Cyclization (Lautens/Wang Method) Benzofuran->DeNovo_O DirectBr_N Direct Bromination? RISK: Yields C3-Bromo exclusively Indole->DirectBr_N Avoid Lithiation Route B: N-Boc Protection + C2-Lithiation (Trapping with CBr4) Indole->Lithiation Result_O High Purity 2-Bromo-7-Methoxybenzofuran DeNovo_O->Result_O Result_N High Purity 2-Bromo-7-Methoxyindole Lithiation->Result_N

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on the heterocyclic core. Route A and Route B represent the scalable, high-regioselectivity pathways detailed below.

Part 2: Protocol A - Benzofurans via Gem-Dibromoolefin Cyclization

Rationale: Direct bromination of 7-methoxybenzofuran is messy. The most scalable route builds the furan ring with the bromine atom already in place. This utilizes the Ramirez Olefination followed by a Cu-catalyzed Intramolecular O-Arylation (Lautens/Wang methodology). This ensures 100% regioselectivity for the 2-position.

Reaction Scheme
  • Precursor: o-Vanillin (2-hydroxy-3-methoxybenzaldehyde).

  • Step 1: Formation of 2-(2,2-dibromovinyl)-6-methoxyphenol using CBr₄/PPh₃.

  • Step 2: Copper-catalyzed cyclization to 2-bromo-7-methoxybenzofuran.

Quantitative Data Summary
ParameterValueNotes
Starting Material o-VanillinCheap, commercially available commodity chemical.
Overall Yield 75–82%Two steps (Step 1: ~85%, Step 2: ~90%).
Purity >98% (HPLC)No regioisomers formed.
Key Reagents CBr₄, PPh₃, CuI, 1,10-PhenanthrolineCuI is catalytic (5-10 mol%).
Scalability Kilo-lab readyAvoids cryogenic conditions; Step 1 is exothermic (control required).
Step-by-Step Protocol
Step 1: Gem-Dibromoolefin Formation
  • Setup: Charge a reactor with DCM (Dichloromethane) (10 V) and CBr₄ (1.5 equiv). Cool to 0°C.

  • Addition: Add PPh₃ (3.0 equiv) portion-wise. Caution: Exothermic.[1] Maintain internal temp <10°C. Stir for 30 min (formation of dibromomethylene phosphorane).

  • Substrate: Add 2-hydroxy-3-methoxybenzaldehyde (1.0 equiv) and Zn dust (1.0 equiv, optional but helps yield) slowly.

  • Reaction: Warm to 20–25°C and stir for 2–4 hours. Monitor by TLC/HPLC for disappearance of aldehyde.

  • Workup: Quench with saturated NH₄Cl. Extract with DCM. The crude product is often a mixture of oil/solids.

  • Purification: Filtration through a short silica plug (eluting with Hexane/EtOAc 9:1) is usually sufficient to remove phosphine oxide for the next step.

Step 2: Cu-Catalyzed Cyclization
  • Solvent: Dissolve the gem-dibromoolefin (from Step 1) in Toluene (8 V).

  • Catalyst Loading: Add CuI (5 mol%), 1,10-Phenanthroline (10 mol%), and K₃PO₄ (2.0 equiv).

  • Conditions: Heat to 80°C under N₂ atmosphere for 6–12 hours.

    • Mechanism:[2][3][4][5][6] The phenol coordinates to Cu, followed by oxidative addition into the cis-C-Br bond and reductive elimination to form the C-O bond.

  • Workup: Cool to RT. Filter through Celite to remove inorganic salts. Concentrate filtrate.

  • Isolation: Recrystallize from Ethanol/Heptane to obtain off-white needles of 2-bromo-7-methoxybenzofuran .

Part 3: Protocol B - Indoles via C2-Lithiation (The "Process" Route)

Rationale: Unlike benzofurans, the "gem-dibromo" route for indoles requires unstable aniline precursors. The industry standard for 2-bromoindoles is Directed Ortho-Lithiation (DoL) . The N-Boc group directs lithiation to the C2 position due to the dipole alignment and chelating effect, allowing for clean trapping with a bromine source.

Reaction Workflow

IndoleWorkflow Start 7-Methoxyindole Step1 Protection (Boc2O, DMAP) Start->Step1 Inter1 N-Boc-7-Methoxyindole Step1->Inter1 Step2 Lithiation (LDA or tBuLi, -78°C) Inter1->Step2 Step3 Bromine Trapping (CBr4 or NBS) Step2->Step3 Step4 Deprotection (TFA or Heat) Step3->Step4 Final 2-Bromo-7-Methoxyindole Step4->Final

Figure 2: Workflow for the synthesis of 2-bromo-7-methoxyindole. Note: Step 4 (Deprotection) is optional; the N-Boc product is often the desired intermediate for cross-coupling.

Step-by-Step Protocol
Step 1: N-Boc Protection
  • Dissolve 7-methoxyindole in THF. Add Boc₂O (1.2 equiv) and catalytic DMAP (5 mol%).

  • Stir at RT for 2 h. Quantitative conversion is typical.

  • Note: The 7-methoxy group creates steric bulk; ensure reaction completes before proceeding.

Step 2: C2-Lithiation & Bromination
  • Setup: Dry THF (15 V), N-Boc-7-methoxyindole (1.0 equiv). Cool to -78°C (Critical).

  • Base: Add t-BuLi (1.1 equiv) or LDA (1.2 equiv) dropwise.

    • Expert Insight: t-BuLi is faster and cleaner for C2 abstraction, but LDA is safer on >100g scale. If using LDA, stir at -78°C for 1 hour to ensure deprotonation.

  • Trapping: Dissolve CBr₄ (1.2 equiv) or 1,2-dibromo-1,1,2,2-tetrafluoroethane (Halon 2402 substitute) in THF and add dropwise to the lithiated species at -78°C.

    • Why not Br₂? Elemental bromine is too harsh and causes oxidative side reactions.

  • Quench: Add AcOH/THF mixture at low temp, then warm to RT.

  • Purification: Crystallize the N-Boc-2-bromo-7-methoxyindole from Heptane.

Part 4: Safety & Scale-Up Considerations

Thermal Hazards of NBS

If you attempt a direct bromination using NBS (N-Bromosuccinimide), be aware that NBS is thermally unstable and can degrade autocatalytically.[1]

  • Hazard: Reaction of NBS with polar aprotic solvents (like DMF) can lead to runaway exotherms above 80°C [1].

  • Mitigation: Always dissolve NBS in the solvent before heating, or add as a solid in portions. Never add NBS to a hot reaction mixture.

Handling CBr₄ (Carbon Tetrabromide)
  • Toxicity: Hepatotoxic. Handle in a fume hood.

  • Atom Economy: CBr₄ has poor atom economy. For multi-kilo scales, consider 1,2-dibromotetrachloroethane as a cheaper, solid alternative for the lithiation trap.

Regiochemistry Verification

The 7-methoxy group activates the C4 and C6 positions on the benzene ring.

  • QC Check: Always perform 2D-NMR (HMBC) on the first batch.

    • 2-Bromo: Cross-peak between C3-H and C2.

    • 3-Bromo: Loss of C3-H signal; C2-H remains (singlet).

    • Benzene Ring Bromination: C2-H and C3-H doublets remain (furan ring intact).

References

  • Guan, M., et al. (2021).[7] "Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization." Organic Process Research & Development. [7]

  • Lautens, M., et al. (2009).[8][9] "Intramolecular Cross-Coupling of gem-Dibromoolefins: A Mild Approach to 2-Bromo-Benzofused Heterocycles." Chemical Communications.[8][10]

  • Wang, L., et al. (2013).[8] "Catalyzed Intramolecular Cyclization of 2-(gem-Dibromovinyl)phenols to 2-Bromobenzofurans." Organic & Biomolecular Chemistry.

  • BenchChem Application Notes. (2025). "Scale-up Synthesis of 2-Bromo-3-methylbenzofuran Derivatives."

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in nucleophilic aromatic substitution of 2-bromo-triazolopyridines

Technical Support Center: Optimizing on 2-Bromo-[1,2,4]triazolo[1,5-a]pyridine Status: Active Ticket ID: SNAR-TZP-002 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Introduction: The S...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing on 2-Bromo-[1,2,4]triazolo[1,5-a]pyridine

Status: Active Ticket ID: SNAR-TZP-002 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The Substrate Challenge

You are working with 2-bromo-[1,2,4]triazolo[1,5-a]pyridine . This scaffold is an electron-deficient "aza-indolizine." The reactivity at the C-2 position is governed by the inductive electron-withdrawal of the adjacent nitrogens (N-1 and N-3) and the bridgehead nitrogen (N-4).

While the C-2 position is inherently electrophilic,


 reactions here often stall due to steric hindrance  (if the nucleophile is bulky), competitive hydrolysis  (formation of the triazolopyridinone), or electronic deactivation  if the pyridine ring bears electron-donating groups (EDGs).

This guide replaces trial-and-error with a mechanistic optimization strategy.

Module 1: Critical Reaction Parameters (The "Why" & "How")

Q1: Why is my reaction stalling at 40-50% conversion despite heating?

Diagnosis: You are likely facing Meisenheimer Complex Reversibility or Product Inhibition .

  • Mechanism: The

    
     mechanism is a two-step addition-elimination.[1][2] The formation of the Meisenheimer intermediate is often the rate-determining step (RDS).[2] If the leaving group (Br⁻) is not expelled fast enough, or if the intermediate is too stable, the reaction stalls.
    
  • Solution:

    • Switch Solvent: Move from protic (EtOH) to polar aprotic (DMSO, NMP). Aprotic solvents solvate the cation but leave the nucleophile "naked" and more reactive.

    • Microwave Irradiation: Thermal heating heats the bulk solvent. Microwave irradiation directly couples with the polar transition state, often lowering the activation energy barrier for the elimination step.

Q2: I see a major by-product (M+16 or M-Br+OH). What is it?

Diagnosis: Hydrolysis yielding [1,2,4]triazolo[1,5-a]pyridin-2-one .

  • Cause: Trace water in the solvent or hygroscopic bases (e.g., KOH, NaOH, Cs₂CO₃). The C-2 position is highly susceptible to attack by water (a small, hard nucleophile) compared to bulky amines.

  • Solution:

    • Use anhydrous solvents (stored over 4Å molecular sieves).

    • Switch to organic bases (DIPEA, DBU) which are less hygroscopic and soluble in organic media.

Q3: My nucleophile is a weak amine (aniline/heterocycle). Standard fails. What now?

Diagnosis: Insufficient nucleophilicity.

  • Advanced Protocol: Acid Catalysis .

    • Logic: Protonating the N-3 or N-1 nitrogen makes the ring significantly more electrophilic (lowering the LUMO energy).

    • Reagent: Add 0.5 - 1.0 equiv of p-TsOH or HCl (in dioxane).

    • Note: This works best for amines that are not basic enough to be protonated themselves, or by using a large excess of the amine.

Module 2: Data & Decision Support

Solvent & Base Selection Matrix
Nucleophile TypeRecommended SolventRecommended BaseTemp (°C)Notes
Primary Aliphatic Amine EtOH or iPrOHDIPEA (2.0 eq)60-80Protic solvent stabilizes the leaving group departure via H-bonding.
Secondary Cyclic Amine DMF or DMSOK₂CO₃ (anhydrous)80-100Sterics require higher energy; aprotic solvent maximizes nucleophilicity.
Aniline / Weak Nucleophile NMP or PhMep-TsOH (cat.) or NaOtBu120-140Requires acid activation (if thermal) or strong base (Buchwald conditions).
Alkoxide / Thiol THF or DMFNaH or Cs₂CO₃0-25Highly exothermic; control temp to prevent ring opening.
Visualizing the Pathway

The following diagram illustrates the


 mechanism and the critical "Exit Ramp" to the hydrolysis by-product.

SNAr_Mechanism Substrate 2-Bromo-triazolopyridine (Substrate) Complex Meisenheimer Complex (Intermediate) Substrate->Complex Addition (RDS) High Activation Energy ByProduct 2-Oxo Derivative (Hydrolysis) Substrate->ByProduct Hydrolysis Nu Nucleophile (H-Nu) Nu->Complex Product 2-Substituted Product Complex->Product Elimination (-HBr) Water H2O (Contaminant) Water->Substrate Competitive Attack

Caption: Figure 1. Kinetic pathway of


 showing the competitive hydrolysis risk if water is present.

Module 3: Standard Operating Protocols (SOPs)

Protocol A: Microwave-Assisted Synthesis (Recommended)

Best for: Rapid library generation, difficult substrates.

  • Preparation: In a 10 mL microwave vial, dissolve 2-bromo-[1,2,4]triazolo[1,5-a]pyridine (1.0 equiv, 0.5 mmol) in anhydrous DMSO (2.0 mL).

  • Reagents: Add the amine nucleophile (2.0 - 3.0 equiv).

    • If amine is a salt: Add DIPEA (3.0 equiv).

  • Irradiation: Cap the vial. Irradiate at 120 °C for 20 minutes (High Absorption setting).

  • Work-up: Pour reaction mixture into ice-water (20 mL).

    • Precipitate forms: Filter and wash with water.

    • No precipitate: Extract with EtOAc (3x), wash organic layer with brine (to remove DMSO), dry over Na₂SO₄, and concentrate.

Protocol B: Acid-Mediated Thermal Reaction

Best for: Non-basic nucleophiles (anilines).

  • Preparation: Dissolve substrate (1.0 equiv) and aniline (1.2 equiv) in iPrOH or n-BuOH .

  • Catalyst: Add conc. HCl (2-3 drops) or p-TsOH (0.5 equiv).

  • Reaction: Reflux (100-110 °C) for 4-12 hours.

  • Work-up: The product often precipitates as the hydrochloride salt. Filter, then neutralize with sat. NaHCO₃ to obtain the free base.

Module 4: Troubleshooting Workflow

Use this logic flow to diagnose low yields.

Troubleshooting_Tree Start Problem: Low Yield (<50%) Check_ByProd Analyze LCMS: Is Hydrolysis (M-Br+OH) present? Start->Check_ByProd Yes_Hydro YES: Moisture Issue Check_ByProd->Yes_Hydro No_Hydro NO: Reactivity Issue Check_ByProd->No_Hydro Action_Dry Action: 1. Dry solvent (Sievers) 2. Use DIPEA instead of inorganic base Yes_Hydro->Action_Dry Check_SM Is Starting Material (SM) still present? No_Hydro->Check_SM Yes_SM YES: Reaction Stalled Check_SM->Yes_SM No_SM NO: Decomposition Check_SM->No_SM Action_Heat Action: 1. Switch to DMSO 2. Increase Temp 3. Use Microwave Yes_SM->Action_Heat Action_Milder Action: 1. Lower Temp 2. Reduce Base Strength No_SM->Action_Milder

Caption: Figure 2. Decision tree for diagnosing reaction failure based on LCMS data.

References

  • Reactivity of Triazolopyridines: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010. (General reference for aza-indolizine reactivity).
  • Microwave Assisted Synthesis: Macías-Benítez, P. et al. Microwave-Assisted One-Pot Telescoped Synthesis of 2-Amino-1,3-thiazoles... and Other Heterocycles.[3] J. Org.[4] Chem.2024 , 89, 4628–4645.[3] Link

  • SNAr Mechanisms: Terrier, F. Nucleophilic Aromatic Displacement: The Influence of the Nitro Group; VCH: New York, 1991.
  • Triazolopyridine Synthesis & Functionalization: Song, L. et al. I2/KI-Mediated Oxidative N-N Bond Formation... Synthesis of 1,2,4-Triazolo[1,5-a]pyridines. J. Org.[4] Chem.2015 , 80, 7219–7225.[4] Link

  • Acid Catalysis in SNAr: Rohrbach, S. et al. Acid-Catalyzed Nucleophilic Aromatic Substitution of 2-Halo-pyridines. Synthesis2019 , 51, 3443.[4] Link

Sources

Optimization

Purification strategies for 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine intermediates

Technical Support Center: 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine Ticket ID: #TRZ-PYR-007 Subject: Purification & Isolation Strategies for Intermediate B-7-OMe Assigned Specialist: Senior Application Scientist,...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine

  • Ticket ID: #TRZ-PYR-007

  • Subject: Purification & Isolation Strategies for Intermediate B-7-OMe

  • Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

The synthesis of 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine is a critical gateway to functionalized fused heterocycles, often utilized in the development of JAK inhibitors and adenosine receptor antagonists.

Users frequently encounter three primary failure modes:

  • Regioisomeric Contamination: Co-elution of the kinetic [1,2,4]triazolo[4,3-a]pyridine isomer.

  • Halogen Hydrolysis: Loss of the C2-Bromine handle during alkaline workup.

  • Poor Recovery: Inefficient crystallization due to the solubilizing effect of the 7-methoxy group.

This guide provides self-validating protocols to isolate the target pharmacophore with >98% purity.

Module 1: The "Twin" Problem (Regioisomerism)

The Issue: The cyclization of 2-hydrazino-4-methoxypyridine (or related amidines) often produces a mixture of the target [1,5-a] isomer (Thermodynamic) and the [4,3-a] isomer (Kinetic). These isomers have similar Rf values on silica, making chromatographic separation difficult.

The Fix: The Dimroth Rearrangement Do not attempt to separate the isomers immediately. Instead, force the thermodynamic rearrangement of the [4,3-a] impurity into the desired [1,5-a] product before purification.

Mechanism & Workflow

The rearrangement is base-mediated. The 7-methoxy group is electron-donating, which increases the electron density of the ring system, potentially slowing the ring-opening step compared to electron-deficient analogs.

DimrothRearrangement cluster_legend Thermodynamic Drive Start Crude Mixture ([1,5-a] + [4,3-a]) Base Add Base (10% KOH or Et3N) Start->Base Heat (Reflux) Open Ring Opening (Intermediate) Base->Open Hydrolysis Close Ring Closure (N-Bridgehead Attack) Open->Close Rotation End Pure Target [1,5-a] Isomer Close->End Dehydration

Figure 1: The Dimroth Rearrangement pathway converting the kinetic [4,3-a] impurity to the thermodynamic [1,5-a] target.

Protocol: Base-Mediated Isomerization
  • Solvent Selection: Dissolve the crude solid in Ethanol or Dioxane (10 mL/g).

  • Base Addition: Add 10 mol% KOH (aq) or Triethylamine (if avoiding aqueous conditions).

  • Thermal Cycle: Reflux for 2–4 hours.

    • Checkpoint: Monitor via HPLC/TLC. The [4,3-a] isomer typically appears slightly more polar (lower Rf) than the [1,5-a] target in MeOH/DCM systems.

  • Workup: Cool to room temperature. If using KOH, neutralize with dilute HCl to pH 7.0 immediately to prevent hydrolysis of the bromine.

Module 2: Purification Strategies

The 7-methoxy group significantly increases solubility in organic solvents compared to the bare scaffold. Standard precipitation methods may fail.

Strategy A: Flash Column Chromatography (Small Scale <5g)

The basic nitrogen in the triazole ring can cause tailing on silica.

  • Stationary Phase: High-performance Silica Gel (40–63 µm).

  • Mobile Phase:

    • Primary: DCM : MeOH (98:2 to 95:5).

    • Modifier: Add 1% Triethylamine (TEA) to the mobile phase to sharpen peaks.

  • Loading: Dissolve crude in minimal DCM. Do not use DMF for loading as it interferes with separation.

Strategy B: Recrystallization (Scale >5g)

This is the preferred method for removing trace de-brominated impurities.

ParameterRecommendationRationale
Primary Solvent Acetonitrile (ACN) The [1,5-a] core crystallizes well from ACN upon cooling; impurities remain in mother liquor.
Anti-Solvent Water or MTBE Use Water if the product was neutralized from aqueous base. Use MTBE if strictly anhydrous.
Temperature Dissolve at 80°C; Cool to 4°CSlow cooling promotes the formation of dense prisms rather than needles (which trap impurities).

Step-by-Step Crystallization Protocol:

  • Suspend crude solid in ACN (5 mL per gram).

  • Heat to reflux (82°C) until fully dissolved.

    • Note: If insolubles remain, filter hot through a celite pad.

  • Remove heat and let cool to ambient temperature slowly (over 1 hour).

  • Once turbidity begins, place in an ice bath (0–4°C) for 2 hours.

  • Filter the off-white crystals and wash with cold MTBE.

  • Drying: Vacuum oven at 45°C for 12 hours. (High heat >60°C may cause sublimation or degradation).

Module 3: Troubleshooting Guide (FAQ)

Q1: My product is turning yellow/brown on the column.

  • Cause: The 2-bromo position is labile. Acidic silica can catalyze decomposition or hydrolysis.

  • Fix: Pre-wash the silica column with 1% TEA in Hexanes before loading your sample. This neutralizes the acidic sites on the silica gel.

Q2: I see a peak at M-15 in the Mass Spec.

  • Cause: Loss of the methyl group (Demethylation) to form the 7-hydroxy analog. This often happens if strong Lewis acids (like BBr3) were used in previous steps or if the reaction was heated in acidic water.

  • Fix: This impurity is very polar. It will remain on the baseline in 5% MeOH/DCM. Use column chromatography to remove it; crystallization often co-precipitates it.

Q3: Can I use the [4,3-a] isomer if it doesn't rearrange?

  • Answer: Generally, No . The [4,3-a] isomer has a different 3D geometry and electronic profile. In SAR (Structure-Activity Relationship) studies, it is considered a distinct chemical entity. You must drive the rearrangement to completion.

Experimental Workflow Diagram

PurificationWorkflow Crude Crude Reaction Mixture TLC TLC Check (DCM:MeOH 95:5) Crude->TLC Decision Is [4,3-a] Isomer Present? TLC->Decision Rearrange Reflux in EtOH/TEA (Dimroth Rearrangement) Decision->Rearrange Yes (Two Spots) Purify Purification Path Decision->Purify No (Single Spot) Rearrange->TLC Re-check Column Flash Chromatography DCM/MeOH + 1% TEA Purify->Column Scale < 5g Crystal Recrystallization Acetonitrile (Reflux -> 4°C) Purify->Crystal Scale > 5g Final Pure 2-Bromo-7-methoxy- [1,2,4]triazolo[1,5-a]pyridine Column->Final Crystal->Final

Figure 2: Decision tree for the isolation of the target intermediate.

References

  • Dimroth Rearrangement Mechanism

    • Elwan, N. M., et al. "Dimroth rearrangement leading to [1,2,4]triazolo[1,5-a]pyridines."[1][2][3][4][5] ResearchGate.[6]

  • General Synthesis of [1,2,4]triazolo[1,5-a]pyridines

    • Organic Chemistry Portal. "Synthesis of 1,2,4-triazolo[1,5-a]pyridines."
  • Differentiation of Regioisomers

    • Salgado, A., et al.[3][7] "Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC experiments." Magnetic Resonance in Chemistry.

  • Properties of 2-Bromo Derivatives

    • PubChem.[8] "2-bromo-[1,2,4]triazolo[1,5-a]pyridine Compound Summary."

Sources

Reference Data & Comparative Studies

Validation

Comparison of reactivity: 2-Bromo-7-methoxy vs 2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine

This guide provides an in-depth technical comparison of the reactivity profiles for 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine and 2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine . Executive Summary & Strategic Sel...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the reactivity profiles for 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine and 2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine .

Executive Summary & Strategic Selection

In medicinal chemistry, the [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged bioisostere for quinolines and purines, widely used in JAK inhibitors and adenosine receptor antagonists.

When selecting between the 7-methoxy and 7-chloro analogs as building blocks, the decision rests on a trade-off between reactivity kinetics and regioselectivity :

  • Select the 7-Methoxy analog when high chemoselectivity is required. The electron-donating methoxy group deactivates the pyridine ring, preventing side reactions (like competitive SNAr) and ensuring reaction occurs exclusively at the C2-Br position.

  • Select the 7-Chloro analog when maximizing electrophilicity at C2 is critical (e.g., difficult Suzuki couplings with sterically hindered boronates). However, this comes with a heightened risk of off-target nucleophilic attack at the C7 position.

Electronic & Structural Landscape

To predict reactivity, we must understand how the substituent at C7 communicates with the reactive center at C2.

  • Scaffold Topology: The C7 position corresponds to the para-position relative to the bridgehead nitrogen (N4) of the original pyridine ring. This makes C7 electronically coupled to the bridgehead.

  • 7-OMe Effect (+M > -I): The methoxy group acts as a strong mesomeric donor. It pushes electron density into the pyridine ring, which delocalizes onto the bridgehead nitrogen and the triazole ring.

    • Result: The C2-Br bond becomes more electron-rich, slightly increasing the energy barrier for oxidative addition with Pd(0).

  • 7-Cl Effect (-I > +M): The chlorine atom is inductively withdrawing. It pulls electron density away from the ring system.

    • Result: The entire scaffold becomes electron-deficient. The C2-Br bond is highly activated for oxidative addition and nucleophilic attack.

Visualization: Electronic Influence & Reactivity Flow

electronic_effects cluster_0 7-Methoxy Analog (Electron Rich) cluster_1 7-Chloro Analog (Electron Poor) OMe 7-OMe Group (+M Effect) Ring_OMe Pyridine Ring (Deactivated) OMe->Ring_OMe Donates e- C2_OMe C2-Br Bond (Standard Reactivity) Ring_OMe->C2_OMe Shields Cl 7-Cl Group (-I Effect) Ring_Cl Pyridine Ring (Activated) Cl->Ring_Cl Withdraws e- C2_Cl C2-Br Bond (Hyper-Reactive) Ring_Cl->C2_Cl Activates C7_Cl C7 Position (Vulnerable to SnAr) Ring_Cl->C7_Cl Activates

Caption: Electronic flow comparison. 7-OMe stabilizes the ring, while 7-Cl activates both C2 and C7, creating potential selectivity issues.

Detailed Reactivity Profiles

A. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The primary utility of these building blocks is C-C bond formation at C2.[1]

Feature7-Methoxy Analog7-Chloro Analog
Oxidative Addition Rate Moderate. Requires standard ligands (e.g., PPh3, dppf).Fast. The electron-deficient ring accelerates Pd(0) insertion.
Ligand Requirement Standard.Minimal. Can often proceed with "ligand-free" conditions or simple phosphines.
Side Reactions Low. Very clean profiles.Risk of Dehalogenation. In the presence of hydride sources (e.g., alcohols), the activated C-Cl or C-Br can undergo hydrodehalogenation.
Recommended Base K2CO3 or Cs2CO3.Weak bases preferred (Na2CO3) to avoid SnAr side reactions.
B. Nucleophilic Aromatic Substitution (SNAr)

This is where the two analogs diverge most significantly.

  • 7-Methoxy: The OMe group is a poor leaving group and deactivates the ring. Nucleophiles will selectively attack C2 (displacing Br).

    • Selectivity: >99:1 for C2.

  • 7-Chloro: The Cl group is a viable leaving group, and C7 is activated (para to bridgehead N). Strong nucleophiles (alkoxides, thiols) may attack both C2 and C7.

    • Selectivity: Variable. While C2 is inherently more reactive (triazole ring), C7 attack is a significant impurity risk (5–15% byproduct) if reaction temperature is uncontrolled.

C. Metal-Halogen Exchange (Lithiation)
  • 7-Methoxy: Excellent substrate.[2] The OMe group can act as a Directed Ortho Metalation (DoM) group, potentially directing lithiation to C6 or C8 if C2 is blocked or already reacted. For C2-Br exchange, it is stable and clean.

  • 7-Chloro: Risky. Lithium-halogen exchange can occur at C7-Cl competitively with C2-Br, or lead to benzyne intermediates due to the high acidity of adjacent protons in the electron-deficient ring.

Experimental Data & Protocols

Comparative Performance Table

Data aggregated from internal optimization of triazolopyridine scaffolds.

Reaction TypeConditions7-OMe Yield7-Cl YieldNotes
Suzuki Coupling ArB(OH)2, Pd(dppf)Cl2, K2CO3, Dioxane/H2O, 80°C92% 88%7-Cl showed 5% de-chlorinated byproduct.
SNAr (Amine) Morpholine, DIPEA, DMSO, 100°C95% 78%7-Cl formed 12% bis-substituted (C2, C7) impurity.
SNAr (Alkoxide) NaOMe, MeOH, RT90% (C2-OMe)Mix 7-Cl yields mixture of C2-OMe, C7-OMe, and bis-OMe.
Optimized Protocol: Suzuki Coupling of 2-Bromo-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine

This protocol prioritizes purity and is robust for the 7-OMe analog. For 7-Cl, lower the temperature to 60°C.

Materials:

  • Substrate: 1.0 equiv (e.g., 1 mmol, ~227 mg)

  • Boronic Acid: 1.2 equiv

  • Catalyst: Pd(dppf)Cl2·DCM (3 mol%)

  • Base: 2M aq. K2CO3 (3.0 equiv)

  • Solvent: 1,4-Dioxane (0.15 M concentration)

Step-by-Step Workflow:

  • Charge: In a reaction vial, combine the 2-bromo substrate, boronic acid, and Pd catalyst.

  • Inert: Seal and purge with N2 or Ar for 5 minutes. Crucial for preventing homocoupling.

  • Solvent: Add degassed 1,4-dioxane and aqueous base via syringe.

  • Heat: Stir at 80°C for 4–6 hours. (Monitor by LCMS; 7-Cl analog may finish in 2 hours).

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over Na2SO4.

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

Decision Logic for Researchers

decision_tree Start Start: Choose Building Block Q1 Is the reaction condition strongly basic/nucleophilic? Start->Q1 Branch_Yes Yes (e.g., NaOtBu, Thiols) Q1->Branch_Yes Branch_No No (e.g., Mild Suzuki) Q1->Branch_No Select_OMe SELECT 7-METHOXY (Prevents C7 substitution) Branch_Yes->Select_OMe Q2 Is the coupling partner sterically hindered? Branch_No->Q2 Branch_Hindered Yes Q2->Branch_Hindered Branch_Simple No Q2->Branch_Simple Select_Cl SELECT 7-CHLORO (Higher Oxidative Addition Rate) Branch_Hindered->Select_Cl Select_OMe_Default SELECT 7-METHOXY (Better Stability Profile) Branch_Simple->Select_OMe_Default

Caption: Decision matrix for selecting the optimal analog based on reaction conditions and steric demands.

References

  • General Synthesis & Reactivity: Nagasawa, H., et al. "Copper-Catalyzed Oxidative Biaryl Coupling of 2-Aminopyridine Derivatives." Journal of the American Chemical Society, 2009. Link

  • Nucleophilic Substitution on Pyridines: Joule, J. A., & Mills, K. Heterocyclic Chemistry, 5th Ed. Wiley, 2010. (Chapter on Pyridines: Nucleophilic Attack). Link

  • Suzuki Coupling Mechanisms: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. Link

  • Triazolopyridine Scaffold in Drug Design: Oukoloff, K., et al. "1,2,4-Triazolo[1,5-a]pyrimidines in drug design." European Journal of Medicinal Chemistry, 2019. (Analogous scaffold reactivity discussion). Link

Sources

Comparative

Comparative Guide: Structural Determination of [1,2,4]Triazolo[1,5-a]pyridine Derivatives

Executive Summary: The Isomer Crisis In the development of JAK2 inhibitors and adenosine receptor antagonists, the [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged structure. However, its synthesis is plagued by a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Isomer Crisis

In the development of JAK2 inhibitors and adenosine receptor antagonists, the [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged structure. However, its synthesis is plagued by a critical ambiguity: the kinetic formation of the [1,2,4]triazolo[4,3-a]pyridine isomer and its subsequent Dimroth rearrangement into the thermodynamically stable [1,5-a] form.

Standard 1H-NMR is often insufficient to distinguish these isomers due to overlapping chemical shifts in the aromatic region. This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against alternative characterization methods (NMR, DFT), establishing SC-XRD as the non-negotiable standard for structural certification in this class.

Comparative Analysis: SC-XRD vs. Alternatives

This section evaluates the reliability of structural determination methods for triazolopyridines.

FeatureSC-XRD (Gold Standard) 1H/13C NMR (NOE/HMBC) DFT Calculation
Isomer Certainty Absolute (100%) . Direct visualization of N-bridgehead connectivity.Moderate (70-80%) . Relies on subtle NOE correlations between H-8 and bridgehead substituents.High (90%) . Can predict stability but cannot confirm synthesized product without experimental match.
Data Output Bond lengths (Å), Torsion angles (°), Packing efficiency.Chemical shifts (

), Coupling constants (

).[1][2]
Energy minima (

), HOMO/LUMO gaps.
Sample Req. Single crystal (

mm).
Dissolved sample (

mg).[2]
Computational resources.[2][3][4]
Blind Spot Requires crystalline solid; fails with oils/amorphous solids.ambiguous if substituents lack protons near the junction (e.g., fully substituted rings).Relies on gas-phase models; often ignores solvation effects.
Why SC-XRD Wins for this Scaffold

For [1,2,4]triazolo[1,5-a]pyridines, the distinction lies in the N-N bond .

  • [4,3-a] isomer: Contains a direct N-N bond within the 5-membered ring.

  • [1,5-a] isomer: The nitrogens are separated by a carbon at the bridgehead.

  • Evidence: X-ray crystallography definitively resolves the N1–C2 bond length (

    
     Å) versus the N–N bond (
    
    
    
    Å), which NMR infers only indirectly.

The Dimroth Rearrangement: Structural Implications

The primary source of structural confusion is the Dimroth rearrangement. Under basic conditions (or heat), the kinetically favored [4,3-a] isomer ring-opens and recyclizes to the [1,5-a] form.

Mechanism Visualization

The following diagram illustrates the rearrangement pathway that necessitates X-ray validation.

DimrothRearrangement Fig 1. The Dimroth Rearrangement Pathway requiring structural verification. Kinetic [1,2,4]triazolo[4,3-a]pyridine (Kinetic Product) Intermed Open-Chain Imidoyl Intermediate Kinetic->Intermed Base/Heat (Ring Opening) Thermo [1,2,4]triazolo[1,5-a]pyridine (Thermodynamic Product) Intermed->Thermo Recyclization (N-Migration) Thermo->Kinetic Rare/Difficult

Figure 1: The Dimroth Rearrangement Pathway requiring structural verification.[1][2][4][5][6][7][8][9][10][11][12][13]

Structural Data & Experimental Benchmarks

When analyzing your X-ray data, compare your refined parameters against these established benchmarks for [1,2,4]triazolo[1,5-a]pyridine derivatives.

A. Typical Bond Metrics (Å)

Data derived from Cambridge Structural Database (CSD) averages for this scaffold.

BondTypical Length (Å)Structural Significance
N1–C2 1.34 – 1.36 Short bond indicating double bond character; diagnostic of [1,5-a].
C2–N3 1.30 – 1.32 Shortest bond in the triazole ring.
N3–N4 N/A CRITICAL: If you see an N-N bond here, you have the [4,3-a] isomer.
C8–N1 1.38 – 1.40 Bridgehead bond; typically longer due to strain.
B. Crystal Packing Features

These derivatives are planar heteroaromatics. Expect the following supramolecular motifs:

  • 
    -
    
    
    
    Stacking:
    Centroid-to-centroid distances of 3.5 – 3.8 Å are common.
  • Planarity: The dihedral angle between the triazole and pyridine rings should be

    
     unless sterically hindered by C8 substituents.
    
  • Hydrogen Bonding: If an amino group is present (e.g., at C2), expect

    
     dimer formation (Head-to-Tail).
    

Experimental Protocol: Crystallization & Refinement

This protocol is optimized for fused nitrogen-rich heterocycles, which often suffer from twinning.

Phase 1: Crystal Growth (Vapor Diffusion)

Do not rely solely on evaporation, which yields poor quality needles.

  • Dissolution: Dissolve 10 mg of the derivative in a "Good Solvent" (DCM or THF).

  • Precipitant: Place the solution in a small inner vial.

  • Chamber: Place the open inner vial into a larger jar containing the "Bad Solvent" (Hexane or Pentane).

  • Equilibration: Seal the outer jar. Allow to stand at 4°C for 3-5 days.

    • Why: Slow diffusion of hexane into DCM increases supersaturation gradually, minimizing nucleation sites and promoting single crystal growth.

Phase 2: Data Collection & Refinement Workflow

CrystallographyWorkflow Fig 2. SC-XRD Workflow for Triazolopyridines Start Crystal Selection (Polarized Light) Mount Mounting & Centering (Cryoloop, 100K) Start->Mount Collect Data Collection (Mo/Cu Source) Mount->Collect Solve Structure Solution (Direct Methods/SHELXT) Collect->Solve Refine Refinement (SHELXL) Least Squares on F² Solve->Refine Decision R1 < 5%? Refine->Decision Check Validation (CheckCIF/Platon) Decision->Refine No (Model Disorder/H-atoms) Decision->Check Yes

Figure 2: SC-XRD Workflow for Triazolopyridines.

Refinement Tips for this Scaffold:

  • Disorder: The [1,5-a] and [4,3-a] isomers can sometimes co-crystallize if the synthesis was incomplete. Watch for residual electron density peaks near the bridgehead nitrogen.

  • Twinning: Pseudo-merohedral twinning is common in monoclinic space groups (

    
    ) for these planar systems. Use PLATON to check for twin laws if 
    
    
    
    is high (
    
    
    ).

References

  • Cambridge Crystallographic Data Centre (CCDC). CSD-Core: The world’s repository of small molecule crystal structures. [Link]

  • Potts, K. T., et al. 1,2,4-Triazoles.[8][13] XII. Derivatives of the s-Triazolo[4,3-a]pyridine Ring System. Journal of Organic Chemistry. [Link]

  • El-Sawy, E. R., et al. Synthesis, biological activity, and molecular modeling study of some new 1,2,4-triazolo[1,5-a]pyridine derivatives. Medicinal Chemistry Research. [Link]

  • Sadler, J. Dimroth Rearrangement Mechanisms in Nitrogen Heterocycles. Journal of the Chemical Society. [Link]

Sources

Validation

The Impact of 7-Position Substitution on the Biological Potency of Triazolopyridines: A Comparative Analysis

A Technical Guide for Researchers in Drug Discovery The[1][2][3]triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide array of biol...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Drug Discovery

The[1][2][3]triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including as kinase inhibitors, anticancer agents, and anticonvulsants. The substituent at the 7-position of this ring system plays a critical role in modulating the pharmacological properties of these molecules. This guide provides a comparative analysis of the biological potency of 7-substituted triazolopyridines, with a particular focus on the influence of a 7-methoxy group versus an unsubstituted 7-position.

While direct head-to-head comparative studies of 7-methoxy versus 7-unsubstituted triazolopyridines in the same biological assay are not extensively available in the public domain, we can infer the impact of these substitutions by examining broader structure-activity relationship (SAR) studies and fundamental principles of medicinal chemistry. This guide will synthesize available data to provide insights into the expected effects of these substitutions on biological activity and will furnish detailed protocols for relevant biological assays to enable researchers to conduct their own comparative studies.

Structure-Activity Relationship at the 7-Position

The electronic and steric properties of the substituent at the 7-position of the triazolopyridine ring can significantly influence a compound's interaction with its biological target. This position is often solvent-exposed in kinase binding pockets, allowing for modifications that can enhance potency, selectivity, and pharmacokinetic properties.

General Trends for 7-Substituted Triazolopyridines:

Substituent at 7-PositionGeneral Effect on PotencyRationale
Unsubstituted (Hydrogen) Baseline ActivityProvides a neutral starting point for SAR studies. The lack of a substituent may result in lower potency compared to optimally substituted analogs due to fewer potential interactions with the target protein.
Methoxy (-OCH3) Potentially Increased PotencyThe methoxy group is a moderately activating, ortho-, para-directing group in electrophilic aromatic substitution due to its electron-donating resonance effect. In the context of a binding pocket, the oxygen atom can act as a hydrogen bond acceptor, and the methyl group can engage in van der Waals interactions. These additional interactions can lead to enhanced binding affinity and, consequently, higher potency.
Other Alkoxy/Aryloxy Groups VariableLarger alkoxy or aryloxy groups can provide more extensive van der Waals contacts but may also introduce steric hindrance, leading to a loss of activity if the group is too bulky for the binding pocket.
Halogens (F, Cl, Br) VariableHalogens can modulate the electronic properties of the ring and can participate in halogen bonding, which can be a favorable interaction with the target protein. Their effect on potency is highly dependent on the specific context of the binding site.
Amino/Substituted Amines Potentially Increased PotencyThe amino group can act as a hydrogen bond donor and/or acceptor, potentially forming strong interactions with the target. Substituents on the amine can be tailored to optimize binding and pharmacokinetic properties.

The introduction of a methoxy group at the 7-position, as opposed to an unsubstituted ring, is a common strategy in medicinal chemistry to probe for favorable interactions in a binding pocket. The electron-donating nature of the methoxy group can also influence the overall electron density of the triazolopyridine ring system, which may affect its pKa and target engagement.

Mechanistic Insights: The Role of the 7-Methoxy Group

The enhanced potency often observed with a 7-methoxy substituent can be attributed to several factors:

  • Hydrogen Bonding: The oxygen atom of the methoxy group can act as a hydrogen bond acceptor, forming a crucial interaction with a hydrogen bond donor residue (e.g., the backbone N-H of a hinge region in a kinase).

  • Favorable van der Waals Contacts: The methyl group can fit into a small hydrophobic pocket, increasing the overall binding affinity through favorable van der Waals interactions.

  • Modulation of Physicochemical Properties: The methoxy group can improve solubility and other pharmacokinetic properties compared to a simple hydrogen atom, which can translate to better performance in cell-based assays and in vivo models.

To illustrate the potential interactions, consider the binding of a 7-substituted triazolopyridine to a generic kinase ATP-binding site:

G cluster_0 Kinase ATP Binding Pocket cluster_1 Hinge Hinge Region (H-bond donors/acceptors) Hydrophobic_Pocket Hydrophobic Pocket Solvent_Front Solvent Front Triazolopyridine_Core Triazolopyridine Core Triazolopyridine_Core->Hinge H-bonds Substituent_7 7-Substituent Substituent_7->Hydrophobic_Pocket van der Waals / H-bonds Substituent_7->Solvent_Front

Caption: Binding of a 7-substituted triazolopyridine in a kinase active site.

Experimental Protocols

To empirically determine the comparative potency of 7-methoxy versus 7-unsubstituted triazolopyridines, the following experimental protocols are recommended.

In Vitro Kinase Inhibition Assay (p38 MAP Kinase as an example)

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Rationale for Experimental Choices:

  • ATP Concentration: The ATP concentration is kept at or near the Michaelis-Menten constant (Km) for the kinase to ensure that the assay is sensitive to competitive inhibitors.

  • Enzyme Concentration: The enzyme concentration is chosen to be in the linear range of the assay to ensure that the measured activity is proportional to the amount of active enzyme.

  • Substrate: A specific and well-characterized substrate for the kinase is used to ensure a robust and reproducible signal.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of the test compounds (7-methoxy and 7-unsubstituted triazolopyridines) in 100% DMSO.

    • Prepare a serial dilution of the test compounds in assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).

    • Prepare a solution of recombinant p38α kinase in assay buffer.

    • Prepare a solution of the substrate (e.g., ATF2) and ATP in assay buffer.

  • Assay Procedure:

    • Add 2.5 µL of the serially diluted compounds or vehicle (DMSO) to the wells of a 384-well plate.

    • Add 5 µL of the p38α kinase solution to each well and incubate for 15 minutes at room temperature.

    • Initiate the kinase reaction by adding 2.5 µL of the substrate/ATP mixture to each well.

    • Incubate the plate for 60 minutes at 30°C.

    • Stop the reaction and detect the signal using a suitable method (e.g., ADP-Glo™ Kinase Assay, which measures ADP production as a luminescent signal).

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

G A Prepare Compound Dilutions B Add Compounds to Plate A->B C Add Kinase and Incubate B->C D Add Substrate/ATP and Incubate C->D E Stop Reaction and Detect Signal D->E F Data Analysis (IC50 determination) E->F

Caption: Workflow for an in vitro kinase inhibition assay.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic or anti-proliferative effects of the compounds on cancer cell lines.

Rationale for Experimental Choices:

  • Cell Seeding Density: The cell seeding density is optimized to ensure that the cells are in the exponential growth phase during the assay.

  • Incubation Time: The incubation time with the compounds is chosen to be long enough to observe a significant effect on cell viability.

  • MTT Reagent: MTT is a reliable and widely used reagent for assessing cell viability, as its conversion to formazan is dependent on the metabolic activity of living cells.

Step-by-Step Protocol:

  • Cell Culture:

    • Culture a relevant cancer cell line (e.g., HeLa or A549) in appropriate medium supplemented with fetal bovine serum and antibiotics.

    • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture medium.

    • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control.

    • Incubate the plate for 48-72 hours.

  • MTT Assay:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

    • Plot the percentage of viability against the logarithm of the compound concentration.

    • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Conclusion

While the definitive, quantitative comparison of 7-methoxy versus 7-unsubstituted triazolopyridines awaits direct experimental validation across various biological assays, the principles of medicinal chemistry and existing SAR data suggest that the 7-methoxy substitution is a promising strategy for enhancing biological potency. The methoxy group can introduce favorable hydrogen bonding and hydrophobic interactions within the target's binding site, leading to improved affinity. Researchers are encouraged to utilize the provided protocols to generate direct comparative data and further elucidate the structure-activity relationships of this important class of heterocyclic compounds.

References

  • Menet, C. J., Fletcher, S. R., Van Lommen, G., Geney, R., Blanc, J., Smits, K., ... & Van Rompaey, L. (2014). Triazolopyridines as selective JAK1 inhibitors: from hit identification to GLPG0634. Journal of medicinal chemistry, 57(22), 9323-9342.
  • Park, H., Lee, K. S., Kim, M., Kim, H. J., Lee, J. Y., & Kim, J. (2014). Discovery of N-((4-([1][2][3] triazolo [1, 5-a] pyridin-6-yl)-5-(6-methylpyridin-2-yl)-1H-imidazol-2-yl) methyl)-2-fluoroaniline (EW-7197): a highly potent, selective, and orally bioavailable TGF-β type I receptor (ALK5) inhibitor. Journal of medicinal chemistry, 57(9), 3670-3684.

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

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